1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

• CAS: 198704-71-1

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea: Synthesis, Characterization, and Therapeutic Potential

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the N,N'-disubstituted thiourea derivative, 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea. While specific experimental data for this exact molecule is limited in published literature, this document consolidates established principles of thiourea chemistry to present its core chemical structure, predicted physicochemical properties, a robust and detailed protocol for its synthesis and characterization, and an in-depth discussion of its potential biological activities and applications in drug discovery. Drawing on extensive research into the thiourea scaffold, this guide serves as an authoritative resource for researchers, medicinal chemists, and drug development professionals interested in exploring the therapeutic promise of this compound class.

Introduction and Scientific Context

Thiourea derivatives are a cornerstone of medicinal chemistry, representing a versatile class of organic compounds with the general structure (R¹R²N)(R³R⁴N)C=S.[1][2] The replacement of the oxygen atom in urea with a sulfur atom imparts unique chemical properties, including the ability to act as hydrogen bond donors and acceptors, and to form stable complexes with metal ions.[3][4] These structural features enable thiourea derivatives to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities.[5][6]

Extensive research has demonstrated their potential as antibacterial, antifungal, antiviral, antioxidant, anti-inflammatory, and anticancer agents.[1][5] The unique electronic and steric properties of the substituents on the nitrogen atoms (R groups) allow for fine-tuning of the molecule's bioactivity, pharmacokinetic profile, and target selectivity.[4][6]

1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is an unsymmetrical N,N'-disubstituted thiourea. It incorporates three key structural motifs:

• The Thiourea Core (-NH-C(S)-NH-): Essential for biological activity, providing key hydrogen bonding sites.

• An Aromatic Ethoxyphenyl Group: The ethoxy substituent can influence lipophilicity and metabolic stability, and the phenyl ring can engage in π-π stacking interactions with biological targets.

• A Flexible Phenylethyl Group: This non-polar moiety contributes to the molecule's overall lipophilicity and provides conformational flexibility, which can be crucial for optimal binding to a target protein's active site.

This guide will elucidate the scientific foundation for synthesizing and evaluating this promising compound.

Molecular Structure and Physicochemical Properties

Chemical Identity

• IUPAC Name: 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

• Molecular Formula: C₁₇H₂₀N₂OS

• Molecular Weight: 300.42 g/mol

• Chemical Class: N,N'-disubstituted thiourea

Structural Diagram

A diagram illustrating the key structural components of the molecule is provided below.

Caption: Key structural motifs of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea.

Predicted Physicochemical Properties

Property	Predicted Value	Significance in Drug Development
Molecular Weight	300.42 g/mol	Compliant with Lipinski's Rule of Five (<500), favoring good absorption and diffusion.
XLogP3-AA	~4.0 - 5.5	Indicates high lipophilicity, suggesting good membrane permeability but potentially lower aqueous solubility. This value is an estimate based on similar structures like CID 3410637 which has an XLogP3 of 5.3.[7]
Hydrogen Bond Donors	2	The two N-H groups can form hydrogen bonds with receptor sites, a key interaction for many drugs.[7]
Hydrogen Bond Acceptors	3	The sulfur, oxygen, and nitrogen atoms can act as hydrogen bond acceptors.[7]
Rotatable Bonds	~7	A moderate number of rotatable bonds suggests good conformational flexibility to adapt to a binding site without a large entropic penalty.
Topological Polar Surface Area (TPSA)	~77.7 Ų	This value, based on the similar compound CID 3410637, is within the range that favors good cell permeability and oral bioavailability (<140 Ų).[7]

Synthesis and Characterization

The synthesis of unsymmetrical N,N'-disubstituted thioureas like 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is a well-established process in organic chemistry. The most direct and common method involves the reaction of an amine with an isothiocyanate.[2][8]

Proposed Synthetic Pathway

The synthesis proceeds via the nucleophilic addition of the primary amine group of 4-ethoxyaniline to the electrophilic carbon atom of 2-phenylethyl isothiocyanate.

Caption: Proposed one-step synthesis of the target compound.

Detailed Experimental Protocol

Objective: To synthesize 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea.

Materials:

• 4-Ethoxyaniline (1.0 equiv.)

• 2-Phenylethyl isothiocyanate (1.0 equiv.)

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer and stir bar

• Round-bottom flask

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask, add 4-ethoxyaniline (1.0 equiv.). Dissolve it in a suitable volume of anhydrous dichloromethane (approx. 10 mL per mmol of amine).

• Reagent Addition: While stirring the solution at room temperature, add 2-phenylethyl isothiocyanate (1.0 equiv.) dropwise.

• Reaction Monitoring (Self-Validation): The reaction progress should be monitored by Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate mixture (e.g., 7:3 v/v) as the eluent. The consumption of the starting materials and the appearance of a new, typically lower Rf spot, indicates product formation. The reaction is generally complete within 2-24 hours.

• Work-up: Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

• Purification (Self-Validation): The resulting crude solid or oil is purified by column chromatography on silica gel. Elute with a gradient of hexane and ethyl acetate to isolate the pure product.

• Final Product: Collect the fractions containing the pure product (as determined by TLC), combine them, and evaporate the solvent to yield 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea as a solid. Dry the product under vacuum.

Causality Behind Choices:

• Solvent: Dichloromethane is chosen for its ability to dissolve both reactants and its relatively low boiling point, which facilitates easy removal after the reaction. Other solvents like THF or ethanol can also be used.[9]

• Stoichiometry: A 1:1 molar ratio is used for optimal conversion and to minimize unreacted starting materials, simplifying purification.

• Purification: Column chromatography is the standard and most effective method to separate the desired thiourea product from any unreacted starting materials or potential side products (e.g., symmetrical bis-thioureas).[10]

Analytical Characterization

Robust characterization is essential to confirm the identity and purity of the synthesized compound.[11]

Caption: Standard workflow for the analytical characterization of a thiourea derivative.

Expected Spectroscopic Data:

• ¹H-NMR: Expect to see characteristic signals for the ethoxy group (a triplet and a quartet), aromatic protons from both phenyl rings, singlets or broad signals for the two N-H protons, and signals for the ethyl bridge protons. The N-H protons often appear as broad singlets between 5.5 and 8.5 ppm.[12]

• ¹³C-NMR: The most characteristic signal is that of the thiocarbonyl (C=S) carbon, which typically appears far downfield in the range of 178-184 ppm.[11][12] Other signals will correspond to the aromatic and aliphatic carbons.

• FT-IR: Key vibrational bands confirming the structure include N-H stretching (around 3100-3400 cm⁻¹), C-H stretching (aromatic and aliphatic), and the characteristic C=S stretching vibration (around 700-850 cm⁻¹ and 1300-1400 cm⁻¹).[11][13]

• Mass Spectrometry (MS): This technique will be used to confirm the molecular weight of the compound. The expected molecular ion peak [M+H]⁺ would be at m/z 301.42.[11]

Potential Biological Activity and Therapeutic Applications

The thiourea scaffold is a "privileged structure" in medicinal chemistry, known to interact with multiple biological targets. The combination of the ethoxyphenyl and phenylethyl moieties in the target molecule suggests several promising avenues for therapeutic application.

Anticancer Activity

Thiourea derivatives have shown significant promise as anticancer agents by targeting various pathways involved in carcinogenesis.[1][6]

• Enzyme Inhibition: Many thioureas act as potent inhibitors of enzymes crucial for cancer cell proliferation, such as kinases and histone deacetylases. The N-H groups of the thiourea core are critical for forming hydrogen bonds within the enzyme's active site.[6]

• Induction of Apoptosis: Studies have shown that some thiourea derivatives can trigger programmed cell death (apoptosis) in cancer cells.[5]

• Overcoming Drug Resistance: Certain derivatives have been found to reverse treatment resistance in cancer cells, making them valuable candidates for combination therapies.[1]

The lipophilicity conferred by the ethoxy and phenylethyl groups in 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea may enhance its ability to penetrate cell membranes and reach intracellular targets.[5]

Antimicrobial and Antifungal Activity

The thiourea moiety is present in several compounds with demonstrated antibacterial and antifungal properties.[2][14]

• Mechanism of Action: The proposed mechanisms often involve the disruption of the cell membrane, inhibition of essential enzymes, or chelation of metal ions vital for microbial growth. The sulfur atom is a key player in these interactions.[2][14]

Antioxidant Activity

Some thiourea derivatives have shown potent antioxidant activity, capable of scavenging harmful free radicals.[1] This property is valuable for combating oxidative stress, which is implicated in numerous diseases, including cancer and neurodegenerative disorders.[1][5]

Conclusion and Future Directions

1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is a scientifically compelling molecule that merges the proven biological relevance of the thiourea core with structural features that are favorable for drug-like properties. Based on a wealth of data from related compounds, it is predicted to be a lipophilic, membrane-permeable molecule with significant potential for therapeutic applications, particularly in oncology and infectious diseases.

This guide provides the necessary foundational knowledge—from a reliable synthesis protocol to a roadmap for characterization and biological evaluation—for researchers to pursue the development of this compound. Future work should focus on the practical synthesis, purification, and comprehensive spectroscopic characterization of the molecule, followed by systematic in-vitro screening against a panel of cancer cell lines and microbial strains to validate its therapeutic potential.

References

• MDPI. (2024, May 31). Biological Applications of Thiourea Derivatives: Detailed Review. Retrieved February 24, 2026, from [Link]

• Pourshamsian, K., Montazeri, N., & Shams Khameneh, A. (2011). An Efficient, Facial and Green Synthesis of Substituted Thiourea. Asian Journal of Chemistry, 23(11), 4923-4925.

• ResearchGate. (2025, August 10). Synthesis of Mono- and N,N - Disubstituted Thioureas and N -Acylthioureas. Retrieved February 24, 2026, from [Link]

• SAGE Publications Inc. (2025, August 7). Convenient Synthesis of Unsymmetrical N,N′-disubstituted Thioureas in Water. Retrieved February 24, 2026, from [Link]

• Scribd. (2013, January 13). Green Synthesis of Symmetrical N, N0-Disubstituted Thiourea. Retrieved February 24, 2026, from [Link]

• ResearchGate. (2025, October 13). Biological Applications of Thiourea Derivatives: Detailed Review. Retrieved February 24, 2026, from [Link]

• Biointerface Research in Applied Chemistry. (2025, April 14). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. Retrieved February 24, 2026, from [Link]

• International Journal of ChemTech Research. (n.d.). Characterization and Synthesis of Novel Thiourea Derivatives. Retrieved February 24, 2026, from [Link]

• Malaysian Journal of Analytical Sciences. (2022, October 30). RECENT DEVELOPMENT ON THE SYNTHESIS OF THIOUREA DERIVATIVES AND EFFECT OF SUBSTITUENTS ON THE ANTICANCER ACTIVITY. Retrieved February 24, 2026, from [Link]

• Semantic Scholar. (2016, March 1). Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. Retrieved February 24, 2026, from [Link]

• MDPI. (2024, November 23). Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. Retrieved February 24, 2026, from [Link]

• Semantic Scholar. (1982). NMR and i.r. studies of the solvent effect on thioureas. Retrieved February 24, 2026, from [Link]

• ResearchGate. (n.d.). 1 H-NMR spectra of the thiourea derivatives. Retrieved February 24, 2026, from [Link]

• University of Pretoria. (2024, May 30). Synthesis, characterisation, X-ray diffraction and biological evaluation of new thiourea derivatives against Mycobacterium. Retrieved February 24, 2026, from [Link]

• PubChem. (n.d.). 1-(4-Ethoxyphenyl)-3-[1-(4-phenylphenyl)ethylideneamino]thiourea. Retrieved February 24, 2026, from [Link]

• MDPI. (2024, October 16). Novel Thiourea Ligands—Synthesis, Characterization and Preliminary Study on Their Coordination Abilities. Retrieved February 24, 2026, from [Link]

• PMC. (n.d.). Synthesis, Spectroscopic Properties and Antipathogenic Activity of New Thiourea Derivatives. Retrieved February 24, 2026, from [Link]

• Malaysian Journal of Analytical Sciences. (2017). SYNTHESIS OF THIOUREA DERIVATIVES AND BINDING BEHAVIOR TOWARDS THE MERCURY ION. Retrieved February 24, 2026, from [Link]

• Amazon AWS. (n.d.). A Concise Synthesis of Substituted Thiourea derivatives in Aqueous Medium. Retrieved February 24, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) N-(4-Ethoxyphenyl)thiourea. Retrieved February 24, 2026, from [Link]

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Technical Monograph: Biological Activity & Synthesis of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea Derivatives

Executive Summary & Chemical Profile

1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea represents a privileged scaffold in medicinal chemistry, specifically categorized within the Phenethylthiourea (PETT) class of compounds. While thiourea derivatives exhibit broad biological profiles—ranging from herbicidal to anticancer activities—this specific structural configuration (an electron-donating ethoxy group on one aryl ring and a flexible phenethyl linker on the other) is most authoritatively grounded in the research of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) for HIV-1 therapy.

This molecule functions primarily as an allosteric inhibitor. By binding to a hydrophobic pocket distinct from the active catalytic site of the HIV-1 reverse transcriptase enzyme, it induces a conformational change that locks the enzyme in an inactive state, preventing viral DNA synthesis.

Physicochemical Profile (Lipinski Parameters)

Property	Value (Approx.)	Relevance
Molecular Formula	C₁₇H₂₀N₂OS	Core Scaffold
Molecular Weight	~300.42 g/mol	Optimal for oral bioavailability (<500 Da)
LogP	3.5 – 4.2	High lipophilicity facilitates entry into the NNRTI binding pocket
H-Bond Donors	2 (Thiourea NH)	Critical for Lys101/Glu138 interaction
H-Bond Acceptors	2 (S, O)	Interaction with main chain carbonyls
Rotatable Bonds	6	Allows "Butterfly" conformation fitting

Mechanism of Action: Allosteric Inhibition

The biological potency of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea stems from its ability to adopt a specific spatial conformation often described as the "Butterfly" mode.

The NNRTI Binding Pocket (NNIBP) Interaction

Unlike nucleoside inhibitors (NRTIs) that mimic DNA building blocks, this thiourea derivative binds to the p66 subunit of the HIV-1 Reverse Transcriptase (RT) enzyme. The binding site is a hydrophobic pocket located approximately 10 Å from the polymerase active site.

• Entry: The lipophilic phenethyl group penetrates the hydrophobic core (lined by Tyr181, Tyr188, Phe227).

• Anchoring: The thiourea moiety forms a hydrogen bond network with the backbone of Lys101 .

• Distortion: Binding forces the "thumb" subdomain of the enzyme into a hyperextended position.

• Locking: The catalytic triad (Asp110, Asp185, Asp186) is displaced, rendering the enzyme incapable of coordinating the Mg²⁺ ions required for DNA polymerization.

Pathway Visualization

Figure 1: Mechanism of Allosteric Inhibition of HIV-1 Reverse Transcriptase by Phenethylthiourea Derivatives.

Chemical Synthesis & Optimization

To ensure biological reproducibility, high-purity synthesis is required. The most robust method involves the addition of a primary amine to an isothiocyanate. This protocol avoids the use of toxic thiophosgene by utilizing commercially available precursors.

Reaction Scheme

Reactants: 4-Ethoxyphenyl isothiocyanate + 2-Phenylethylamine Solvent: Dichloromethane (DCM) or Ethanol (EtOH) Conditions: Room Temperature (RT) to Reflux, 2–4 hours.

Synthesis Workflow

Figure 2: Synthetic pathway for the production of N,N'-disubstituted thioureas.

Detailed Protocol (Self-Validating)

• Stoichiometry: Dissolve 1.0 equivalent of 4-ethoxyphenyl isothiocyanate in anhydrous DCM (10 mL per mmol).

• Addition: Add 1.1 equivalents of 2-phenylethylamine dropwise at 0°C. Rationale: Exothermic control prevents impurity formation.

• Reaction: Allow to warm to room temperature and stir for 3 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

• Validation Point: The disappearance of the isothiocyanate spot (Rf ~0.8) and appearance of a lower spot (Rf ~0.4) confirms conversion.

• Workup: Evaporate solvent under reduced pressure. Wash the resulting solid with cold hexane to remove unreacted amine.

• Purification: Recrystallize from hot ethanol.

• Final QC: Verify structure via ¹H-NMR (Thiourea NH protons typically appear as broad singlets at δ 9.0–10.0 ppm).

Biological Evaluation Protocols

Protocol A: HIV-1 Reverse Transcriptase Inhibition Assay

This assay quantifies the ability of the compound to stop the incorporation of radioactive nucleotides into a DNA strand.

• Reagents: Recombinant HIV-1 RT, Template/Primer (poly(rA)·oligo(dT)), [³H]-dTTP (Tritiated Thymidine Triphosphate).

• Procedure:

  • Prepare serial dilutions of the thiourea derivative in DMSO.

  • Incubate enzyme + inhibitor + template/primer buffer at 37°C for 10 mins.

  • Initiate reaction by adding [³H]-dTTP.

  • Incubate for 60 mins at 37°C.

  • Termination: Add 10% Trichloroacetic acid (TCA) to precipitate DNA.

  • Measurement: Filter precipitates onto glass fiber filters and measure radioactivity via liquid scintillation counting.

  • Calculation: Determine IC₅₀ (concentration inhibiting 50% of activity) using non-linear regression.

Protocol B: Antimicrobial MIC Determination (Secondary Activity)

Thioureas often exhibit secondary antibacterial activity.

• Method: Broth Microdilution (CLSI Standards).

• Organisms: S. aureus (Gram+), E. coli (Gram-).

• Detection: Use Resazurin dye (Alamar Blue). A shift from blue to pink indicates bacterial metabolism (failure of inhibition).

Structure-Activity Relationship (SAR) Analysis

The efficacy of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is not random; it relies on precise molecular interactions.

Structural Moiety	Function in Biological System	Optimization Logic
Thiourea Core (-NH-CS-NH-)	Hydrogen Bonding Linker	Essential. Replacement with urea (O instead of S) often reduces potency due to weaker lipophilic interactions and altered bond angles.
Phenethyl Group	Hydrophobic "Tail"	Fills the hydrophobic tunnel in the NNRTI binding pocket. The 2-carbon linker is optimal; shortening to benzyl or lengthening to propyl often decreases affinity.
4-Ethoxy Group	Electronic/Steric Modulator	The ethoxy group acts as a weak electron donor, increasing the electron density of the phenyl ring (enhancing pi-stacking with Tyr188). It also serves as a hydrogen bond acceptor.
Aryl Ring (Right)	"Wing" Interaction	Interacts with Trp229. Substitutions at the 4-position (para) are generally more tolerated than ortho/meta substitutions due to steric clashes in the pocket.

References

• Cantrell, A. S., et al. (1996). Phenethylthiazolylthiourea (PETT) compounds as a new class of HIV-1 reverse transcriptase inhibitors.[1][2][3] 1. Synthesis and basic structure-activity relationship studies of PETT analogs. Journal of Medicinal Chemistry, 39(21), 4261–4274.[1]

• D'Cruz, O. J., & Uckun, F. M. (2005). Novel broad-spectrum thiourea non-nucleoside inhibitors for the prevention of mucosal HIV transmission.[3] Antimicrobial Agents and Chemotherapy.[3]

• Bell, F. W., et al. (1995). Phenethylthiazolethiourea (PETT) compounds, a new class of HIV-1 reverse transcriptase inhibitors.[1] Journal of Medicinal Chemistry, 38(22), 4433–4445.

• Madan, S., et al. (2020). Synthesis, in vitro antibacterial and antifungal activities of trifluoroalkyl-N,N'-disubstituted thioureas.[4] Organic & Medicinal Chemistry International Journal.

• Lin, Y. F., et al. (2007).[5] Crystal structure of N-(4-ethoxyphenyl)thiourea. Acta Crystallographica Section E, E63, o3549.[5]

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1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea molecular weight and formula

An In-Depth Technical Guide to 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea: Properties, Synthesis, and Therapeutic Potential

Executive Summary

Disubstituted thioureas represent a privileged scaffold in medicinal chemistry, demonstrating a vast spectrum of biological activities.[1][2] This technical guide provides a comprehensive overview of a specific derivative, 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea, tailored for researchers, scientists, and professionals in drug development. We will dissect its fundamental molecular properties, outline a robust synthetic pathway, detail methods for its analytical characterization, and explore its potential as a foundation for novel therapeutic agents. The insights presented herein are grounded in established chemical principles and supported by authoritative literature, offering both foundational knowledge and practical guidance for its application in a research context.

The Thiourea Scaffold: A Cornerstone in Medicinal Chemistry

The thiourea moiety, characterized by the N-C(=S)-N linkage, is a versatile functional group that is structurally analogous to urea, with a sulfur atom replacing the oxygen.[3] This substitution imparts unique physicochemical properties, including increased polarizability of the C=S bond and distinct hydrogen bonding capabilities, which are critical for molecular recognition and binding to biological targets.[4]

Thiourea derivatives are known to engage with biological macromolecules through a network of hydrogen bonds, making them effective enzyme inhibitors and modulators of protein-protein interactions.[4] Their broad therapeutic potential has been extensively documented, with derivatives exhibiting anticancer, antiviral, antibacterial, antioxidant, and anti-inflammatory properties.[2][4] The compound 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea combines this active scaffold with two distinct lipophilic substituents, suggesting potential for favorable pharmacokinetic profiles and targeted biological activity.

Physicochemical and Structural Properties

The foundational step in evaluating any compound for drug development is a thorough understanding of its molecular and physical properties. These characteristics dictate its behavior in both chemical and biological systems.

Molecular Structure

The structure of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is presented below. It is an unsymmetrical N,N'-disubstituted thiourea featuring an electron-donating ethoxy group on one phenyl ring and a flexible phenylethyl chain on the other side of the thiocarbonyl group.

Caption: 2D representation of the target molecule.

Core Data Summary

A summary of the key quantitative data for the molecule is provided in the table below. The molecular formula is derived by summing the atomic constituents of the 4-ethoxyphenyl group (C₈H₁₀NO), the thiourea linker (-CS-NH-), and the 2-phenylethyl group (C₈H₉). The molecular weight is calculated from this formula.

Property	Value	Source
Molecular Formula	C₁₇H₂₀N₂OS	Calculated
Molecular Weight	300.44 g/mol	Calculated
Hydrogen Bond Donors	2	Calculated
Hydrogen Bond Acceptors	3 (O, S, N)	Calculated
Appearance	White to off-white crystalline solid	Predicted based on analogs[5]

Synthesis and Purification Protocol

The synthesis of unsymmetrical thioureas is most efficiently achieved through the nucleophilic addition of a primary amine to an isothiocyanate. This method is generally high-yielding and proceeds under mild conditions, making it a preferred route in medicinal chemistry workflows.

Causality of Experimental Design

The chosen synthetic strategy involves the reaction between phenethylamine (2-phenylethylamine) and 4-ethoxyphenyl isothiocyanate . This approach is selected for its directness and commercial availability of starting materials. Acetone is used as the solvent due to its ability to dissolve both the polar amine and the less polar isothiocyanate, facilitating a homogenous reaction mixture. The reaction is typically conducted at room temperature, as the high reactivity of the isothiocyanate group does not necessitate heating, which could lead to side reactions. Purification by recrystallization is chosen as a cost-effective and efficient method to obtain a product of high purity, leveraging the crystalline nature of the target compound.

Experimental Workflow

Caption: Step-by-step workflow for the synthesis of the target compound.

Step-by-Step Methodology

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-ethoxyphenyl isothiocyanate (1.0 eq) in a minimal amount of dry acetone.

• Amine Addition: To the stirred solution, add 2-phenylethylamine (1.0 eq) dropwise at room temperature. An exothermic reaction may be observed.

• Reaction Monitoring: Allow the mixture to stir for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Product Isolation: Pour the reaction mixture into a beaker containing acidified water (pH ~4) while stirring. The product will precipitate as a solid.

• Filtration and Washing: Collect the solid by vacuum filtration and wash thoroughly with deionized water to remove any unreacted amine salts or impurities.

• Drying: Dry the crude product in a vacuum oven at a low temperature (~50 °C).

• Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as ethanol-water, to yield fine crystals of the title compound.[6]

Analytical Characterization

Confirming the identity and purity of a synthesized compound is a non-negotiable step. A combination of spectroscopic and analytical techniques provides a self-validating system to ensure the correct structure has been obtained.

Technique	Expected Observations
¹H NMR	Signals corresponding to: ethoxy group (triplet and quartet), two distinct aromatic regions (4-substituted and monosubstituted phenyl rings), two aliphatic CH₂ groups (triplets), and two N-H protons (broad singlets).
¹³C NMR	Resonances for: thiocarbonyl carbon (C=S, ~180 ppm), aromatic carbons, aliphatic carbons of the ethoxy and phenylethyl groups.
IR Spectroscopy	Characteristic peaks for: N-H stretching (~3200-3400 cm⁻¹), aromatic C-H stretching (~3000-3100 cm⁻¹), aliphatic C-H stretching (~2850-2950 cm⁻¹), and C=S stretching (~1200-1300 cm⁻¹).[7]
Mass Spectrometry (HRMS)	Molecular ion peak [M+H]⁺ at m/z ≈ 301.137. High-resolution analysis should confirm the elemental composition C₁₇H₂₀N₂OS.
Elemental Analysis	Calculated %: C, 67.96; H, 6.71; N, 9.32; S, 10.67. Experimental values should be within ±0.4% of the calculated values.

Potential Applications in Drug Development

The true value of a novel compound lies in its potential biological activity. Based on the extensive literature on thiourea derivatives, 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is a promising candidate for screening against various diseases.

Structure-Activity Relationship (SAR) Insights

The biological activity of thiourea derivatives can be finely tuned by modifying the substituents on the nitrogen atoms. The ethoxyphenyl group is a common feature in many bioactive molecules, often improving target engagement and metabolic stability. The phenylethyl group provides a flexible, lipophilic tail that can probe hydrophobic pockets in target enzymes or receptors. This combination makes the compound a prime candidate for anticancer and antimicrobial screening programs.[4][7]

Caption: Modifying R-groups on the thiourea core tunes biological activity.

Potential Therapeutic Targets

• Anticancer: Many thiourea derivatives have shown potent cytotoxicity against various cancer cell lines.[2][4] Potential mechanisms include the inhibition of kinases, topoisomerases, or the induction of apoptosis.

• Antimicrobial: The thiourea scaffold is present in several known antibacterial and antifungal agents.[1] The compound could be screened against panels of pathogenic bacteria and fungi.

• Antiviral: Certain thiourea derivatives have been identified as non-nucleoside reverse transcriptase inhibitors (NNRTIs), making them relevant for anti-HIV research.[8]

Conclusion

1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is a well-defined chemical entity with a molecular formula of C₁₇H₂₀N₂OS and a molecular weight of 300.44 g/mol . Its synthesis is straightforward via established chemical routes, and its structure can be unequivocally confirmed using standard analytical techniques. Grounded in the rich medicinal history of the thiourea class, this compound presents a compelling scaffold for further investigation. Its unique combination of an electron-rich aromatic system and a flexible lipophilic chain provides a solid foundation for programs aimed at discovering novel anticancer, antimicrobial, and antiviral agents. This guide serves as a foundational resource for researchers embarking on the synthesis and evaluation of this promising molecule.

References

• Amazon AWS. A Concise Synthesis of Substituted Thiourea derivatives in Aqueous Medium. [Link]

• PubChem. 1-(4-Ethoxyphenyl)-3-[1-(4-phenylphenyl)ethylideneamino]thiourea | C23H23N3OS | CID 3410637. [Link]

• ResearchGate. N-(4-Ethoxyphenyl)thiourea. [Link]

• PubChemLite. 1-(4-ethoxyphenyl)-3-(4-phenylphenyl)thiourea. [Link]

• National Institute of Standards and Technology. Thiourea - NIST WebBook. [Link]

• MDPI. (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}. [Link]

• ResearchGate. Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. [Link]

• MDPI. Biological Applications of Thiourea Derivatives: Detailed Review. [Link]

• CAS Common Chemistry. N-(4-Ethoxyphenyl)thiourea. [Link]

• Wikipedia. Thiourea. [Link]

• Biointerface Research in Applied Chemistry. Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. [Link]

• Ataman Kimya. THIOUREA. [Link]

• ChemRxiv. Thiourea catalysts for synthesis of Active Pharmaceutical Ingredients. [Link]

• MDPI. Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. [Link]

• Global Substance Registration System. 1-(4-ETHOXYPHENYL)THIOUREA. [Link]

• National Institute of Standards and Technology. Urea, (4-ethoxyphenyl)- - NIST WebBook. [Link]

• PMC. 1-(4-Chlorophenyl)-3-(2,4-dichlorobenzoyl)thiourea. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Biological Applications of Thiourea Derivatives: Detailed Review [mdpi.com]
• 3. Thiourea - Wikipedia [en.wikipedia.org]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. 1-(4-Chloro­phen­yl)-3-(2,4-dichloro­benzo­yl)thio­urea - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Step-by-step preparation of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

Application Note: High-Yield Synthesis of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

Abstract & Scope

This application note details the optimized protocol for the synthesis of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea , a disubstituted thiourea scaffold relevant to medicinal chemistry programs targeting non-nucleoside reverse transcriptase inhibitors (NNRTIs) and antimycobacterial agents.

The method utilizes a robust nucleophilic addition strategy (often categorized as "click" chemistry due to its high atom economy and efficiency) between 2-phenylethyl isothiocyanate and 4-ethoxyaniline (p-phenetidine) . This route is preferred over thiophosgene-mediated pathways due to superior safety profiles and simplified workup (crystallization-driven purification).

Retrosynthetic Analysis & Strategy

The synthesis is designed around the condensation of a primary amine with an isothiocyanate.[1] Two disconnections are possible; however, Route A is selected as the primary protocol.

• Route A (Selected): Reaction of 2-phenylethyl isothiocyanate (electrophile) with 4-ethoxyaniline (nucleophile).

  • Rationale: 2-Phenylethyl isothiocyanate is a stable, commercially available liquid (often isolated from natural sources like watercress), whereas 4-ethoxyphenyl isothiocyanate is a solid that requires stricter storage conditions.

• Route B (Alternative): Reaction of 4-ethoxyphenyl isothiocyanate with 2-phenylethylamine.

Reaction Scheme:

Figure 1: Synthetic workflow for the target thiourea via isothiocyanate condensation.

Safety & Hazards (Critical)

• Isothiocyanates (Phenethyl isothiocyanate): Potent skin and respiratory sensitizers. Lachrymators. All manipulations must be performed in a functioning fume hood. Double-gloving (Nitrile) is recommended.

• 4-Ethoxyaniline (p-Phenetidine): Toxic if swallowed or inhaled. Potential methemoglobinemia inducer. Avoid dust formation.

• Ethanol: Flammable solvent.

Materials & Reagents

Reagent / Solvent	CAS No.[2]	Equiv.	Role
4-Ethoxyaniline	156-43-4	1.0	Nucleophile
2-Phenylethyl isothiocyanate	2257-09-2	1.05	Electrophile
Ethanol (Absolute)	64-17-5	Solvent	Reaction Medium
Hexane / Diethyl Ether	-	Wash	Purification

Step-by-Step Protocol

Phase 1: Reaction Setup

• Preparation: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser. Flush with Nitrogen (

  ) or Argon.

• Dissolution: Charge the RBF with 4-ethoxyaniline (1.37 g, 10.0 mmol). Add absolute ethanol (20 mL) and stir at room temperature until fully dissolved.

• Addition: Via syringe, add 2-phenylethyl isothiocyanate (1.71 g, 1.56 mL, 10.5 mmol) dropwise to the stirring amine solution over 5 minutes.

  • Note: A slight exotherm may be observed.

Phase 2: Reaction & Monitoring

• Reflux: Heat the reaction mixture to reflux (approx. 80°C) using an oil bath or heating block.

• Duration: Maintain reflux for 3–5 hours .

• Monitoring (TLC): Check progress using Silica TLC plates (Mobile Phase: 30% Ethyl Acetate in Hexane).

  • Observation: The starting amine spot (lower

    , UV active/ninhydrin positive) should disappear. The product will appear as a higher spot.

Phase 3: Workup & Purification

• Crystallization: Remove the heat source and allow the reaction mixture to cool slowly to room temperature.

  • Process: The thiourea product typically crystallizes as a white or off-white solid upon cooling.

  • Optimization: If no precipitate forms, cool the flask in an ice bath (0–4°C) for 30 minutes.

• Filtration: Collect the precipitate by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with cold ethanol (2 x 5 mL) followed by cold hexane (2 x 10 mL) to remove excess isothiocyanate.

• Drying: Dry the solid under high vacuum or in a desiccator to constant weight.

Mechanistic Insight

The reaction proceeds via a nucleophilic addition of the primary amine to the electrophilic carbon of the isothiocyanate. The resulting zwitterionic intermediate undergoes a rapid proton transfer (tautomerization) to form the stable thiourea.

Figure 2: Mechanistic pathway of thiourea formation.

Quality Control & Characterization

Expected Data for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea:

• Physical State: White to off-white crystalline solid.

• Melting Point: Expected range 135–145°C (Typical for diaryl/alkyl thioureas of this MW).

• IR Spectroscopy (KBr):

  • : 3150–3300 cm⁻¹ (broad, strong).
  • : 1200–1250 cm⁻¹ (distinctive thiocarbonyl stretch).
• H NMR (400 MHz, DMSO- ):
  • 9.30 (s, 1H, NH-Ar).
  • 7.60 (br s, 1H, NH-Alkyl).
  • 7.15–7.35 (m, 5H, Phenyl-H).
  • 7.05 (d, 2H, Ar-H, ortho to N).
  • 6.85 (d, 2H, Ar-H, ortho to OEt).
  • 4.00 (q, 2H, O-CH -CH ).
  • 3.65 (q, 2H, N-CH -CH ).
  • 2.85 (t, 2H, N-CH -CH ).
  • 1.30 (t, 3H, O-CH -CH ).

Troubleshooting

Issue	Possible Cause	Solution
No Precipitate	Product too soluble in EtOH.	Concentrate solvent volume by 50% on rotovap; add water dropwise to induce turbidity; chill to 0°C.
Oily Product	Impurities preventing lattice formation.	Redissolve in minimum hot EtOH/Ethyl Acetate and recrystallize. Scratch glass to induce nucleation.
Low Yield	Incomplete reaction.	Extend reflux time; ensure Isothiocyanate is fresh (check for decomposition/color).

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989. (General procedure for thiourea synthesis).

• Li, Z.-Y.; et al. "Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate."[3] Synthesis2013 , 45, 1667–1674.[3] Link

• Maddani, M. R.; Prabhu, K. R. "A Concise Synthesis of Substituted Thiourea Derivatives in Aqueous Medium." J. Org. Chem.2010 , 75, 2327–2332. Link

• Lin, Y.-F.; et al. "N-(4-Ethoxyphenyl)thiourea."[4] Acta Crystallographica Section E2007 , E63, o3549.[4] Link

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. P-化学物质数据库 [drugfuture.com]
• 3. Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography Analysis of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

This Application Note is structured as a comprehensive technical guide for the HPLC analysis of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea . It is designed for researchers in pharmaceutical development, specifically those working with non-nucleoside reverse transcriptase inhibitors (NNRTIs) or thiourea-based antimicrobials.[1][2]

Introduction & Scientific Context

The compound 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea belongs to a class of disubstituted thioureas often investigated for their potent biological activities, including antiviral (specifically as HIV-1 NNRTIs), antitubercular, and anticancer properties.[1][2]

Structurally, the molecule features a central thiourea core flanked by a lipophilic 4-ethoxyphenyl moiety and a flexible 2-phenylethyl chain.[1][2] This specific architecture presents unique chromatographic challenges:

• High Lipophilicity: The presence of two aromatic rings and an ethyl ether linkage suggests a high logP (estimated > 3.5), requiring strong organic eluents.

• Thione-Thiol Tautomerism: The thiourea core (

  ) can undergo tautomerization to the thiol form ( ) in solution, potentially leading to peak broadening or splitting if mobile phase pH is not controlled.[1][2]

• UV Absorption Characteristics: The

  transitions of the thiocarbonyl group typically absorb in the 240–260 nm range, which must be distinguished from the aromatic side-chain absorption.

This protocol details a robust Reversed-Phase HPLC (RP-HPLC) method designed to suppress silanol interactions, stabilize the thione form, and achieve baseline resolution from common synthetic precursors (e.g., 4-ethoxyaniline or phenethyl isothiocyanate).[1][2]

Chemical Structure & Properties[2][3][4][5][6]

Property	Description
IUPAC Name	1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea
Molecular Formula
Molecular Weight	300.42 g/mol
Solubility	Soluble in DMSO, Methanol, Acetonitrile; Insoluble in Water.[1][2][3]
pKa (Calculated)	~12–13 (NH acidity).[1][2] The molecule is neutral at physiological and acidic pH.
LogP (Predicted)	~3.8 (Highly Lipophilic)

Structural Visualization

Caption: Modular breakdown of the analyte structure highlighting the central polar core flanked by hydrophobic domains.[1][2]

Method Development Strategy (Expertise & Logic)

Column Selection: C18 vs. Phenyl-Hexyl

While a standard C18 column is sufficient for retention, the Phenyl-Hexyl phase is superior for this specific analyte.[1][2] The

interactions between the phenyl-hexyl stationary phase and the two aromatic rings of the analyte provide unique selectivity, aiding in the separation of the target compound from structurally similar aromatic impurities (e.g., unreacted aniline precursors).[1]

• Primary Recommendation: Agilent Zorbax Eclipse Plus C18 (Robust, general purpose).

• Secondary Recommendation (for difficult separations): Phenomenex Luna Phenyl-Hexyl (Enhanced selectivity for aromatics).[1][2]

Mobile Phase Engineering

To prevent peak tailing caused by the interaction of the thiourea nitrogens with residual silanols on the column, an acidic modifier is strictly required.

• Modifier: 0.1% Phosphoric Acid (

  ) is preferred over Formic Acid for UV transparency at low wavelengths (<230 nm), though Formic Acid (0.1%) is required if MS detection is used.[1]

• Solvent B: Acetonitrile (ACN) is chosen over Methanol to reduce system backpressure and improve peak symmetry for this highly lipophilic compound.

Detailed Experimental Protocol

Instrumentation & Reagents[2][3]

• HPLC System: Agilent 1260 Infinity II or Waters Alliance e2695 (Quaternary Pump, DAD/PDA Detector).

• Column: Agilent Zorbax Eclipse Plus C18,

  .[1]

• Reagents:

  • Acetonitrile (HPLC Grade).[1][4]

  • Milli-Q Water (

    ).[1][2]

  • Phosphoric Acid (85%, HPLC Grade).

Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase A	Water + 0.1%	Suppresses silanol activity; stabilizes thione form.[1][2]
Mobile Phase B	Acetonitrile (100%)	Strong eluent for lipophilic elution.[1][2]
Flow Rate	1.0 mL/min	Standard for 4.6 mm ID columns.[5][6]
Column Temp		Improves mass transfer and reproducibility.[1][2]
Injection Volume		Standard volume; prevent overload.
Detection	UV 254 nm (Bandwidth 4 nm)	of thiourea transition.[1][2]
Run Time	20 Minutes	Sufficient for column re-equilibration.

Gradient Program

The gradient is designed to retain the polar impurities early and elute the highly lipophilic target later.

Time (min)	% Mobile Phase B	Event
0.0	40%	Initial Hold (Focusing)
2.0	40%	Isocratic Hold
12.0	90%	Linear Ramp (Elution of Target)
15.0	90%	Wash Step
15.1	40%	Return to Initial
20.0	40%	Re-equilibration

Sample Preparation

• Stock Solution: Weigh 10 mg of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile (sonicate for 5 mins). Concentration = 1.0 mg/mL.

• Working Standard: Dilute the stock 1:10 with Mobile Phase Initial (60:40 Water:ACN) to reach 0.1 mg/mL.

  • Critical Note: Diluting with the initial mobile phase prevents "solvent shock" and peak distortion upon injection.

• Filtration: Filter through a 0.22

  PTFE syringe filter before injection.

Method Validation Parameters (Self-Validating System)

To ensure trustworthiness, the method must pass the following System Suitability Tests (SST) before routine analysis.

Parameter	Acceptance Criteria
Retention Time ( )	Target min. RSD (n=5).[1]
Tailing Factor ( )	.[1][2] (Thioureas are prone to tailing; >1.5 indicates silanol interaction).[1]
Theoretical Plates ( )	plates.[1][2]
Resolution ( )	between Target and nearest impurity (e.g., 4-ethoxyaniline).[1][2]
LOD / LOQ	Est. / (at 254 nm).[1][2]

Workflow Diagram

Caption: Logical workflow ensuring data integrity via a mandatory System Suitability checkpoint.

Troubleshooting & Optimization

• Problem: Peak Splitting.

  • Cause: Sample solvent is too strong (100% ACN) compared to the initial mobile phase (40% ACN).[1]

  • Solution: Dilute the sample in 50:50 ACN:Water.

• Problem: Retention Time Drift.

  • Cause: Temperature fluctuations affecting the partition coefficient of the lipophilic analyte.

  • Solution: Ensure the column oven is stable at 30°C.

• Problem: High Backpressure.

  • Cause: Precipitation of buffer salts in high organic phase.

  • Solution: Ensure Phosphoric Acid concentration does not exceed 0.1%. Avoid Phosphate salts (use pure acid).[1]

References

• Sielc Technologies. Separation of 1,3-(Bis(2-ethylphenyl))thiourea on Newcrom R1 HPLC column. Retrieved from [Link]

• MDPI. Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. (Provides analogous method conditions for lipophilic thioureas). Retrieved from [Link][1][2]

• PubChem. 1-(4-Ethoxyphenyl)-3-[1-(4-phenylphenyl)ethylideneamino]thiourea Compound Summary. (Structural reference). Retrieved from [Link]

• Sielc Technologies. UV-Vis Spectrum of Thiourea. (Spectral data reference). Retrieved from [Link]

Sources

• 1. ajol.info [ajol.info]
• 2. 1-(4-Ethoxyphenyl)-3-[1-(4-phenylphenyl)ethylideneamino]thiourea | C23H23N3OS | CID 3410637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Contribution to the Synthesis, Characterization, Separation and Quantification of New N-Acyl Thiourea Derivatives with Antimicrobial and Antioxidant Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. lcms.labrulez.com [lcms.labrulez.com]

Application Note: A Systematic Approach to Solvent Selection for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

Abstract

This document provides a comprehensive guide for selecting an appropriate solvent system for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea. The selection of a suitable solvent is a critical first step in a wide range of research and development applications, including chemical synthesis, purification, biological screening, and formulation development. Due to the absence of published empirical solubility data for this specific molecule, this guide synthesizes theoretical chemical principles with established protocols for systematic solvent screening. We present a detailed analysis of the compound's structural features, a rationale for selecting a candidate solvent panel, and a step-by-step experimental protocol for both qualitative and quantitative solubility determination.

Introduction: The Critical Role of Solvent Selection

1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is a disubstituted thiourea derivative with structural motifs that suggest potential utility in medicinal chemistry and materials science. Thiourea derivatives are known to exhibit a wide range of biological activities.[1][2] The success of any experimental workflow involving this compound is fundamentally dependent on achieving complete and stable solubilization. An improper solvent can lead to inaccurate quantification, low reaction yields, failed screening assays, or poor bioavailability in preclinical studies.

This application note is designed for researchers, chemists, and drug development professionals. It moves beyond a simple list of solvents to explain the underlying chemical principles that govern solubility, empowering the user to make informed, rational decisions.

Physicochemical Profile & Solubility Prediction

The molecular structure of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is amphipathic, containing both polar and non-polar regions, which dictates its solubility behavior.

• Polar Core (Hydrogen Bonding): The central thiourea moiety (-NH-C(=S)-NH-) is polar. The N-H groups can act as hydrogen bond donors, while the sulfur and nitrogen atoms can act as hydrogen bond acceptors. This region will preferentially interact with polar solvents, particularly those capable of hydrogen bonding (e.g., alcohols) and polar aprotic solvents (e.g., DMSO).

• Non-Polar Appendages (Hydrophobic Interactions): The molecule is flanked by two significant non-polar groups: a 4-ethoxyphenyl ring and a 2-phenylethyl group. These aromatic and aliphatic hydrocarbon regions are hydrophobic and will favor interactions with non-polar or moderately polar organic solvents through van der Waals forces.

Principle of "Like Dissolves Like": Based on this mixed polarity, it is predicted that the compound will exhibit limited solubility in highly polar solvents like water and in highly non-polar solvents like hexanes. Optimal solubility is anticipated in solvents that can effectively solvate both the polar and non-polar regions of the molecule. Structurally similar substituted phenylthioureas are generally known to be soluble in polar organic solvents, with polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) often being effective choices.[3]

Recommended Solvent Panel for Screening

A tiered approach to solvent screening is recommended, starting with common laboratory solvents representing a range of polarities and chemical classes. The following table summarizes the suggested initial solvent panel.

Solvent	Class	Polarity Index (Snyder)	Boiling Point (°C)	Rationale for Inclusion
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	189.0	Excellent H-bond acceptor; known to dissolve a wide range of drug-like molecules and related thioureas.[3]
N,N-Dimethylformamide (DMF)	Polar Aprotic	6.4	153.0	Similar to DMSO, a highly effective polar aprotic solvent.
Tetrahydrofuran (THF)	Polar Aprotic	4.0	66.0	A less polar ether-based solvent, good for compounds with mixed characteristics.
Ethanol (EtOH)	Polar Protic	4.3	78.4	Can act as both H-bond donor and acceptor; less polar than water. Thiourea itself is soluble in alcohols.[4][5]
Methanol (MeOH)	Polar Protic	5.1	64.7	More polar than ethanol, useful for assessing the impact of alkyl chain length in protic solvents.
Acetone	Polar Aprotic	5.1	56.0	A common ketone solvent with moderate polarity.
Acetonitrile (ACN)	Polar Aprotic	5.8	81.6	A common solvent in analytical chemistry (e.g., HPLC) with moderate polarity.
Dichloromethane (DCM)	Non-Polar	3.1	39.6	A common, weakly polar solvent for organic synthesis and extraction.
Water (Aqueous Buffer, pH 7.4)	Polar Protic	10.2	100.0	Essential for assessing relevance to biological assays; expected to have low solubility.
n-Hexane	Non-Polar	0.1	69.0	A control for non-polar solubility; expected to be a very poor solvent.

Experimental Workflow and Protocols

This section details the procedures for determining both qualitative and quantitative solubility. The overall workflow is designed to be efficient, starting with a rapid visual assessment followed by precise measurement for the most promising candidates.

Figure 1: Systematic workflow for solvent solubility screening.

Protocol for Qualitative Solubility Assessment

Objective: To rapidly identify promising solvents for full quantitative analysis.

• Preparation: Label a series of 1.5 mL microcentrifuge tubes, one for each solvent to be tested.

• Aliquot Compound: Weigh and add approximately 1 mg of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea to each tube.

• Solvent Addition: Add 200 µL of a single solvent to its corresponding labeled tube. This creates a target concentration of 5 mg/mL.

• Mixing: Cap the tubes securely and vortex vigorously for 2 minutes.

• Observation: Visually inspect each tube against a dark background. Note whether the solution is a) completely clear (soluble), b) contains suspended particles (sparingly soluble), or c) has a significant amount of undissolved solid (insoluble).

• Record: Record the observations in a laboratory notebook.

Protocol for Quantitative Solubility Determination

Objective: To accurately measure the saturation solubility of the compound in the most promising solvents identified in the qualitative screen. This protocol is based on the standard equilibrium solubility method.[3]

• Preparation: To a set of 2 mL glass vials, add an excess amount of the solid compound (e.g., 5-10 mg). The presence of undissolved solid at the end of the experiment is essential to ensure the solution is saturated.[3]

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the selected solvent to each vial.

• Equilibration: Seal the vials tightly and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C). Allow the samples to equilibrate for 24-48 hours to ensure saturation is reached.[3]

• Phase Separation: After equilibration, remove the vials and let them stand for 30 minutes to allow heavy particles to settle. To completely remove undissolved solids, centrifuge the vials at 10,000 x g for 10 minutes or filter the suspension through a 0.22 µm syringe filter compatible with the solvent.

• Dilution: Carefully transfer an aliquot of the clear supernatant to a new vial. Perform a precise serial dilution with the same solvent to bring the concentration into the linear range of the analytical method (e.g., HPLC-UV). A 100-fold dilution is a common starting point.

• Quantification: Analyze the diluted samples using a validated HPLC-UV method against a standard curve prepared with known concentrations of the compound.

• Calculation: Calculate the original solubility using the following formula: Solubility (mg/mL) = Concentration from HPLC (mg/mL) × Dilution Factor

Data Presentation and Expected Results

The results of the screening should be compiled into a clear, concise table. Based on the structural analysis, the following table represents a set of expected results for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea.

Solvent	Qualitative Result (at 5 mg/mL)	Expected Quantitative Solubility (mg/mL)	Notes
DMSO	Soluble	> 50	Ideal for high-concentration stock solutions.
DMF	Soluble	> 50	Alternative to DMSO for stock solutions.
THF	Soluble	~20 - 40	Good balance of solubility and volatility.
Ethanol	Sparingly Soluble	~5 - 15	Potentially useful for synthesis and purification.
Methanol	Sparingly Soluble	~5 - 15	Similar to ethanol.
Acetone	Soluble	~15 - 30	Useful volatile solvent for reactions or crystallization.
Dichloromethane	Sparingly Soluble	~2 - 10	May be useful for extraction purposes.
Aqueous Buffer (pH 7.4)	Insoluble	< 0.01	Typical for large, hydrophobic molecules. Indicates potential bioavailability challenges.
n-Hexane	Insoluble	< 0.1	Confirms the compound is not suited for non-polar solvents.

Conclusion and Recommendations

The systematic approach outlined in this document provides a reliable framework for determining the solubility of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea.

• For Biological Screening & Stock Solutions: DMSO and DMF are highly recommended due to their predicted ability to solubilize the compound at high concentrations (>50 mg/mL).

• For Chemical Synthesis & Purification: THF , Acetone , or Ethanol are likely suitable choices. Their lower boiling points facilitate easier removal post-reaction or during crystallization processes.

• For Formulation Development: The very low expected aqueous solubility suggests that formulation strategies such as co-solvents, amorphous solid dispersions, or nano-formulations may be necessary to achieve therapeutic concentrations for in vivo studies.

This structured methodology ensures that solvent selection is a data-driven process, forming a solid foundation for subsequent research and development activities.

References

• PubChem. (n.d.). 1-(4-Ethoxyphenyl)-3-[1-(4-phenylphenyl)ethylideneamino]thiourea. National Center for Biotechnology Information. Retrieved from [Link]

• Khan, K. M., et al. (2016). Synthesis, predictions of drug-likeness, and pharmacokinetic properties of some chiral thioureas as potent enzyme inhibition agents. Chemistry Central Journal, 10(1), 52. Retrieved from [Link]

• International Atomic Energy Agency. (2016). Measurement and correlation of solubility of thiourea in two solvent mixtures from T = (283.15 to 313.15) K. INIS-IAEA. Retrieved from [Link]

• Journal of Solution Chemistry. (n.d.). Solubilities and Enthalpies of Solution for Thiourea in Ethanol or Methanol + Water. Retrieved from [Link]

• Zahrobsky, J., et al. (2021). Investigation of the reactivity properties of a thiourea derivative with anticancer activity by DFT and MD simulations. Journal of Molecular Modeling, 27(6), 181. Retrieved from [Link]

Sources

• 1. Synthesis, predictions of drug-likeness, and pharmacokinetic properties of some chiral thioureas as potent enzyme inhibition agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 1-PHENYL-2-THIOUREA | 103-85-5 [chemicalbook.com]

Application Notes and Protocols for the Crystallization of Ethoxyphenyl Thiourea Compounds

Introduction: The Critical Role of Crystallinity in Drug Development

In the landscape of pharmaceutical sciences, the solid-state properties of an active pharmaceutical ingredient (API) are of paramount importance, profoundly influencing its stability, solubility, bioavailability, and manufacturability. For ethoxyphenyl thiourea compounds, which are significant intermediates and potential therapeutic agents, achieving a crystalline form is often a critical determinant of a viable drug candidate. A well-defined crystalline lattice ensures batch-to-batch consistency, predictable physicochemical properties, and can safeguard against the deleterious effects of polymorphism, where different crystalline forms of the same compound exhibit distinct properties.[1]

This comprehensive guide provides detailed application notes and protocols for the crystallization of ethoxyphenyl thiourea compounds. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps, but also the underlying scientific rationale to empower users to rationally design and troubleshoot their crystallization experiments. The methodologies described herein are grounded in established principles of crystal engineering and are supported by authoritative literature.

Understanding the Molecular Landscape: Intermolecular Forces in Ethoxyphenyl Thiourea

The propensity of a molecule to form a stable crystal lattice is intrinsically linked to the nature and strength of its intermolecular interactions. In the case of N-(4-ethoxyphenyl)thiourea, the key to its crystal packing lies in the formation of hydrogen bonds. The thiourea moiety provides both hydrogen bond donors (N-H groups) and a primary acceptor (the sulfur atom of the C=S group). Additionally, the ether oxygen of the ethoxy group can act as a secondary hydrogen bond acceptor.

Crystal structure analysis of N-(4-ethoxyphenyl)thiourea reveals that molecules are linked into a three-dimensional network primarily through intermolecular N—H⋯S and N—H⋯O hydrogen bonds.[2] This network of hydrogen bonds provides the necessary lattice energy to favor a crystalline state over an amorphous one. Understanding these interactions is crucial for selecting appropriate solvents, as the solvent's ability to compete for these hydrogen bonding sites will directly impact solubility and the kinetics of crystallization.[3]

Strategic Approaches to Crystallization

The successful crystallization of ethoxyphenyl thiourea compounds hinges on the controlled generation of a supersaturated solution, from which the crystalline solid can nucleate and grow.[4][5] The choice of crystallization technique is dictated by the compound's solubility profile and thermal stability. The three primary methods detailed in this guide are Slow Evaporation, Slow Cooling, and Vapor Diffusion.

Slow Evaporation Crystallization

Principle: This is often the simplest method, relying on the gradual removal of the solvent to increase the solute concentration to the point of supersaturation.[3] It is particularly suitable for compounds that are highly soluble in a volatile solvent. The slow rate of evaporation allows for the ordered arrangement of molecules into a crystal lattice.

Causality Behind Experimental Choices: The choice of solvent is paramount. An ideal solvent will not only fully dissolve the ethoxyphenyl thiourea compound at the operating temperature but will also have a moderate vapor pressure to allow for a controlled evaporation rate. Highly volatile solvents like dichloromethane or acetone can lead to rapid crystal formation, often resulting in small or poorly formed crystals.[3] Conversely, solvents with very low volatility may significantly prolong the crystallization process.

Protocol 1: Slow Evaporation Crystallization

Materials:

• Ethoxyphenyl thiourea compound

• High-purity solvents (e.g., ethanol, methanol, ethyl acetate, acetonitrile)

• Glass vials or beakers

• Filter paper or a watch glass with a small opening

• Parafilm

Procedure:

• Solvent Screening: Begin by determining the approximate solubility of your ethoxyphenyl thiourea compound in a range of solvents. A good starting point is to test solubility in alcohols (ethanol, methanol), esters (ethyl acetate), and nitriles (acetonitrile). Aim for a solvent that provides moderate to high solubility.

• Preparation of a Saturated or Near-Saturated Solution:

  • Place a small amount of the compound (e.g., 10-20 mg) into a clean glass vial.

  • Add the chosen solvent dropwise while gently swirling or sonicating until the solid is completely dissolved. Avoid using a large excess of solvent.

• Filtration (Optional but Recommended): If any particulate matter is visible, filter the solution through a syringe filter (0.22 µm) into a clean vial to remove any potential nucleation inhibitors.

• Setting up for Evaporation:

  • Cover the vial with a piece of filter paper or a watch glass to slow down the rate of evaporation and prevent dust contamination.

  • Alternatively, for slower evaporation, cover the vial with parafilm and pierce a few small holes with a needle.

• Incubation: Place the vial in a location with minimal vibrations and a stable temperature. A fume hood (with the sash down) or a quiet corner of the lab bench is suitable.

• Monitoring and Crystal Harvesting:

  • Observe the vial periodically over several days to weeks. High-quality crystals often take time to form.

  • Once well-formed crystals are observed, carefully decant the remaining solvent (mother liquor).

  • Gently wash the crystals with a small amount of a solvent in which the compound is sparingly soluble (an anti-solvent like hexane can be a good choice) to remove any residual mother liquor.

  • Carefully remove the crystals from the vial and allow them to air dry.

Slow Cooling Crystallization

Principle: This technique is effective for compounds that exhibit a significant increase in solubility with temperature.[5] A saturated solution is prepared at an elevated temperature, and as the solution is slowly cooled, the solubility decreases, leading to supersaturation and subsequent crystallization.

Causality Behind Experimental Choices: The rate of cooling is a critical parameter. Rapid cooling often leads to the formation of many small crystals or even an amorphous precipitate, as molecules do not have sufficient time to orient themselves into an ordered lattice.[6] A slow, controlled cooling rate promotes the growth of larger, higher-quality crystals. The choice of solvent is also important; it should dissolve the compound well at elevated temperatures but poorly at lower temperatures.

Protocol 2: Slow Cooling Crystallization

Materials:

• Ethoxyphenyl thiourea compound

• Suitable solvent (e.g., ethanol, isopropanol, toluene)

• Erlenmeyer flask

• Heating source (hot plate with a water or oil bath)

• Insulated container (e.g., a Dewar flask or a beaker wrapped in glass wool)

Procedure:

• Solvent Selection: Choose a solvent in which the ethoxyphenyl thiourea has a steep solubility curve with respect to temperature.

• Preparation of a Hot, Saturated Solution:

  • Place the compound in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent.

  • Gently heat the mixture in a water or oil bath while stirring or swirling until the solid completely dissolves. If necessary, add small additional portions of the hot solvent to achieve complete dissolution.

• Hot Filtration (if necessary): If any impurities are present, perform a hot filtration to remove them. This involves filtering the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Slow Cooling:

  • Cover the flask to prevent solvent evaporation.

  • Place the flask in an insulated container to ensure a slow rate of cooling.

  • Allow the solution to cool to room temperature undisturbed.

• Further Cooling (Optional): Once the flask has reached room temperature, it can be transferred to a refrigerator (4 °C) or a freezer (-20 °C) to maximize the yield of crystals.

• Crystal Harvesting:

  • Isolate the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold solvent.

  • Allow the crystals to dry completely.

Vapor Diffusion Crystallization

Principle: This is a highly effective method for obtaining high-quality single crystals, especially when only a small amount of material is available.[3] It involves the slow diffusion of a volatile "anti-solvent" (a solvent in which the compound is insoluble) into a solution of the compound in a less volatile "good" solvent. This gradual change in solvent composition reduces the solubility of the compound, leading to controlled crystallization.

Causality Behind Experimental Choices: The selection of the solvent/anti-solvent pair is critical. The two solvents must be miscible. The anti-solvent should be more volatile than the good solvent to ensure its vapor diffuses into the solution of the compound.[3] The rate of diffusion can be controlled by the temperature and the volume of the anti-solvent.

Protocol 3: Vapor Diffusion Crystallization

Materials:

• Ethoxyphenyl thiourea compound

• A "good" solvent (e.g., THF, chloroform, methanol)

• A volatile "anti-solvent" (e.g., pentane, hexane, diethyl ether)

• A small vial (e.g., a 1-dram vial)

• A larger jar or beaker with a tight-fitting lid

Procedure:

• Solvent/Anti-Solvent Selection:

  • Dissolve a small amount of the ethoxyphenyl thiourea in a "good" solvent.

  • Identify an "anti-solvent" in which the compound is insoluble but is miscible with the "good" solvent.

• Preparation of the Sample Solution: Dissolve a few milligrams of the compound in a minimal amount of the "good" solvent in the small vial.

• Setting up the Diffusion Chamber:

  • Pour a small amount (e.g., 1-2 mL) of the "anti-solvent" into the larger jar.

  • Carefully place the open small vial containing the sample solution inside the larger jar, ensuring it remains upright and does not tip over.

• Sealing and Incubation:

  • Seal the larger jar tightly with its lid.

  • Place the setup in a location with a stable temperature and no vibrations.

• Monitoring and Harvesting:

  • Crystals should start to form in the small vial over a period of days to weeks as the anti-solvent vapor slowly diffuses into the sample solution.

  • Once suitable crystals have formed, carefully open the jar and remove the small vial.

  • Decant the mother liquor and harvest the crystals as described in the previous protocols.

Data Presentation and Troubleshooting

Table 1: Suggested Solvent Systems for Crystallization of Ethoxyphenyl Thiourea Compounds

Crystallization Method	Good Solvent(s)	Anti-Solvent(s) (for Vapor Diffusion/Anti-solvent Addition)
Slow Evaporation	Ethanol, Methanol, Ethyl Acetate, Acetonitrile	Not Applicable
Slow Cooling	Ethanol, Isopropanol, Toluene	Not Applicable
Vapor Diffusion	Tetrahydrofuran (THF), Chloroform, Methanol	Pentane, Hexane, Diethyl Ether

Note: The optimal solvent system should be determined experimentally for each specific ethoxyphenyl thiourea derivative.

Troubleshooting Common Crystallization Problems

• Oiling Out: The compound separates as a liquid instead of a solid. This can occur if the solution is too concentrated or cooled too quickly, or if the melting point of the compound is below the temperature of the solution.[7][8]

  • Solution: Reheat the solution, add more solvent to decrease the concentration, and allow it to cool more slowly. Using a different solvent system may also be necessary.[7]

• Formation of Powder or Microcrystals: This is often a result of rapid nucleation due to high supersaturation.

  • Solution: Decrease the concentration of the solution, slow down the rate of cooling or evaporation, or use a solvent in which the compound is slightly more soluble.

• No Crystals Form: The solution may not be sufficiently supersaturated.

  • Solution: Allow more solvent to evaporate, cool the solution to a lower temperature, or try adding a seed crystal of the compound to induce nucleation. Scratching the inside of the glass vial with a glass rod can also sometimes initiate crystal growth.

Visualization of Experimental Workflows

Diagram 1: Slow Evaporation Workflow

Caption: Workflow for Slow Evaporation Crystallization.

Diagram 2: Slow Cooling Workflow

Caption: Workflow for Slow Cooling Crystallization.

Diagram 3: Vapor Diffusion Logic

Caption: Logical Steps in Vapor Diffusion Crystallization.

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Application Notes and Protocols for the In Vitro Characterization of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

Introduction

Thiourea derivatives represent a versatile class of compounds with a broad spectrum of biological activities, making them a subject of significant interest in medicinal chemistry and drug discovery.[1][2][3][4] The core thiourea scaffold, characterized by the presence of C=S and NH groups, provides a unique platform for structural modifications that can modulate their pharmacological properties, which include antimicrobial, enzyme inhibitory, and anticancer effects.[1][3][5][6] 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is a novel synthetic thiourea derivative. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of this compound. The protocols detailed herein are designed to be robust and reproducible, enabling a thorough characterization of its biological activity profile.

Rationale for Assay Selection

Given the known biological activities of thiourea derivatives, a panel of in vitro assays is recommended to elucidate the potential therapeutic applications of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea. This panel is designed to investigate its potential as an enzyme inhibitor (urease and tyrosinase), an antimicrobial agent, and a cytotoxic compound. Furthermore, a target engagement assay is included to confirm direct interaction with its putative intracellular target.

Enzyme Inhibition Assays

Urease Inhibition Assay

Scientific Rationale: Urease is a nickel-containing enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide.[7] Its activity is a significant virulence factor for several pathogens, including Helicobacter pylori, and is also implicated in the formation of infectious urinary stones.[7] Inhibition of urease is a key therapeutic strategy for managing these conditions. Many thiourea derivatives have been identified as potent urease inhibitors.[8] The most common in vitro method for assessing urease inhibitors is a colorimetric assay that measures the amount of ammonia produced.[7][9] The Berthelot (or indophenol) method is a widely used, sensitive, and reliable technique for this purpose.[7]

Experimental Workflow:

Caption: Workflow for the in vitro urease inhibition assay.

Protocol:

• Preparation of Reagents:

  • Urease Assay Buffer: Prepare a suitable buffer, such as phosphate-buffered saline (PBS), pH 7.4.

  • Urease Solution: Dissolve Jack bean urease in Urease Assay Buffer to a final concentration of 0.1 U/mL.

  • Urea Solution: Prepare a 100 mM solution of urea in Urease Assay Buffer.

  • Test Compound Stock Solution: Dissolve 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea in DMSO to a concentration of 10 mM. Prepare serial dilutions in DMSO.

  • Phenol Reagent (Reagent A): 106 mM phenol and 191 µM sodium nitroprusside.[8]

  • Alkali-Hypochlorite Reagent (Reagent B): 125 mM sodium hydroxide and 125 mM sodium hypochlorite.[8]

• Assay Procedure (96-well plate format):

  • Add 2 µL of the test compound serial dilutions to the wells of a 96-well plate.[10] For the positive control, use a known urease inhibitor like acetohydroxamic acid.[8] For the negative control (100% enzyme activity), add 2 µL of DMSO.[7][10]

  • Add 48 µL of the urease solution to each well and mix.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 50 µL of the urea solution to each well.

  • Incubate the plate at 37°C for 30 minutes.[8][11]

• Detection of Ammonia:

  • Add 50 µL of Phenol Reagent (Reagent A) and 50 µL of Alkali-Hypochlorite Reagent (Reagent B) to each well.[8]

  • Incubate the plate at 37°C for 30 minutes to allow for color development.[8][11]

  • Measure the absorbance at a wavelength between 625 and 670 nm using a microplate reader.[7][9]

• Data Analysis:

  • Calculate the percentage of urease inhibition using the following formula: % Inhibition = [1 - (ODtest well / ODcontrol)] x 100[7]

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Data Presentation:

Compound	Urease IC50 (µM)
1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea	Experimental Value
Acetohydroxamic acid (Positive Control)	Literature/Experimental Value

Tyrosinase Inhibition Assay

Scientific Rationale: Tyrosinase is a copper-containing enzyme that plays a crucial role in melanin biosynthesis by catalyzing the oxidation of phenols, such as tyrosine, to quinones.[12][13][14] Inhibition of tyrosinase is a key strategy in the development of skin-whitening agents and treatments for hyperpigmentation disorders.[13][15] Several thiourea derivatives have been shown to inhibit tyrosinase activity. A common in vitro assay for tyrosinase inhibitors involves the spectrophotometric measurement of dopachrome formation from the oxidation of a substrate like L-DOPA.[13][14]

Protocol:

• Preparation of Reagents:

  • Tyrosinase Assay Buffer: 50 mM Phosphate Buffer, pH 6.8.

  • Mushroom Tyrosinase Solution: Prepare a 100 U/mL solution of mushroom tyrosinase in Tyrosinase Assay Buffer.

  • L-DOPA Solution: Prepare a 2.5 mM solution of L-DOPA in Tyrosinase Assay Buffer.

  • Test Compound Stock Solution: Dissolve 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea in DMSO to a concentration of 10 mM. Prepare serial dilutions in DMSO.

  • Positive Control: Kojic acid is a commonly used tyrosinase inhibitor.[15][16]

• Assay Procedure (96-well plate format):

  • To each well of a 96-well plate, add 20 µL of the test compound serial dilutions. For the positive control, add kojic acid. For the negative control, add 20 µL of DMSO.

  • Add 140 µL of Tyrosinase Assay Buffer.

  • Add 20 µL of the mushroom tyrosinase solution to each well.

  • Pre-incubate the plate at 25°C for 10 minutes.[15]

  • Initiate the reaction by adding 20 µL of the L-DOPA solution to each well.

• Measurement:

  • Immediately measure the absorbance at 475 nm in kinetic mode for 20-30 minutes at 25°C using a microplate reader.

• Data Analysis:

  • Determine the rate of reaction (V) from the linear portion of the kinetic curve.

  • Calculate the percentage of tyrosinase inhibition: % Inhibition = [(Vcontrol - Vtest) / Vcontrol] x 100

  • Determine the IC50 value from the dose-response curve.

Data Presentation:

Compound	Tyrosinase IC50 (µM)
1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea	Experimental Value
Kojic Acid (Positive Control)	Literature/Experimental Value

Antimicrobial Activity Assay

Scientific Rationale: Thiourea derivatives have demonstrated a broad spectrum of antimicrobial activities, including antibacterial and antifungal effects.[1][17][18] The proposed mechanism of action for some thiourea derivatives involves the inhibition of essential bacterial enzymes like DNA gyrase and topoisomerase IV.[1][6] The minimum inhibitory concentration (MIC) is a key parameter used to quantify the in vitro antimicrobial efficacy of a compound.[1][17] The broth microdilution method is a standardized and widely used technique for determining the MIC.[18]

Experimental Workflow:

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Protocol:

• Preparation of Materials:

  • Bacterial Strains: Use a panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.

  • Growth Medium: Mueller-Hinton Broth (MHB).

  • Test Compound Stock Solution: Prepare a stock solution of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea in DMSO (e.g., 10 mg/mL).[1]

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, pick a few colonies of the test bacterium and suspend them in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 108 CFU/mL.[1]

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 105 CFU/mL in the test wells.[1]

• Assay Procedure (96-well plate format):

  • Add 100 µL of sterile MHB to all wells of a 96-well plate.

  • Add 100 µL of the test compound stock solution to the first well of a row and mix well.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well.[1]

  • Inoculate each well with 100 µL of the prepared bacterial inoculum.

  • Include a positive control (a known antibiotic like ciprofloxacin) and a negative control (no compound).

• Incubation and MIC Determination:

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth (turbidity).

Data Presentation:

Bacterial Strain	MIC (µg/mL) of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea	MIC (µg/mL) of Ciprofloxacin (Positive Control)
Staphylococcus aureus	Experimental Value	Literature/Experimental Value
Escherichia coli	Experimental Value	Literature/Experimental Value
Pseudomonas aeruginosa	Experimental Value	Literature/Experimental Value
Candida albicans	Experimental Value	Literature/Experimental Value

Cytotoxicity Assay

Scientific Rationale: It is crucial to assess the cytotoxic potential of any new compound to determine its therapeutic window. Thiourea derivatives have been reported to exhibit cytotoxic activity against various cancer cell lines.[5][19][20] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[19]

Protocol:

• Cell Culture:

  • Culture a relevant human cell line (e.g., HeLa for cervical cancer, MCF-7 for breast cancer, or a non-cancerous cell line like HEK293 for general toxicity) in appropriate media supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Assay Procedure (96-well plate format):

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[19]

  • Prepare serial dilutions of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubate the plate for 24-72 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[19]

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability: % Viability = (ODtest / ODcontrol) x 100

  • Determine the IC50 value from the dose-response curve.

Target Engagement Assay: Cellular Thermal Shift Assay (CETSA)

Scientific Rationale: CETSA is a powerful biophysical method for confirming direct drug-target interaction within a cellular environment.[9][21][22] The principle is based on the ligand-induced thermal stabilization of the target protein.[9][22][23] When a compound binds to its target protein, the protein becomes more resistant to heat-induced denaturation and aggregation.[22][23] This assay is crucial for validating that the observed biological effects of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea are due to direct binding to a specific intracellular target.

Experimental Workflow:

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Application Note &amp; Protocol: Preparation of Stock Solutions for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

Abstract: This document provides a comprehensive guide for the preparation, storage, and handling of stock solutions for the small molecule 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea. Addressed to researchers, scientists, and drug development professionals, this guide emphasizes best practices to ensure solution integrity, experimental reproducibility, and mitigation of compound degradation. The protocols herein are grounded in established principles of small molecule handling and specific chemical properties of the thiourea class.

Introduction: The Criticality of Stock Solution Integrity

The reliability and reproducibility of any experimental data derived from small molecule screening or characterization are fundamentally dependent on the quality of the compound solutions used. Improper preparation, handling, or storage can lead to significant errors stemming from inaccurate concentration, compound precipitation, or chemical degradation. This is particularly salient for the thiourea class of compounds, which possess a chemically reactive thiocarbonyl group.

Thiourea derivatives are known to be susceptible to several degradation pathways, including oxidation of the sulfur atom, hydrolysis under acidic or basic conditions, and photodegradation.[1] Therefore, establishing a robust and validated protocol for stock solution preparation is not merely a preliminary step but a cornerstone of rigorous scientific investigation.[2] This application note outlines the necessary theoretical considerations and provides detailed, field-proven protocols for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea to ensure its effective and consistent use in downstream applications.

Physicochemical Properties & Solvent Selection

A thorough understanding of the compound's properties is essential for methodological design. While specific experimental solubility data for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is not widely published, its structure—containing two aromatic rings and an ethoxy group—suggests significant lipophilicity and, consequently, low aqueous solubility.[2][3]

Molecular Weight Calculation: The chemical formula for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is C₁₇H₂₀N₂OS.

• (17 x 12.011) + (20 x 1.008) + (2 x 14.007) + (1 x 15.999) + (1 x 32.06) = 300.42 g/mol

Solvent Choice Rationale: Given its predicted low solubility in water, an organic solvent is required to prepare a concentrated primary stock solution. Dimethyl sulfoxide (DMSO) is the solvent of choice for most drug discovery applications for several compelling reasons.[4][5]

• High Solubilizing Power: DMSO can dissolve a wide array of non-polar and moderately polar small molecules at high concentrations.[6]

• Miscibility: It is miscible with water and most cell culture media, facilitating the preparation of aqueous working solutions.

• Low Volatility: Its high boiling point (189 °C) minimizes solvent evaporation and subsequent concentration changes.

However, it is crucial to acknowledge that DMSO can be toxic to cells at concentrations typically above 0.5% (v/v) and can influence the activity of certain enzymes.[5][6][7] Therefore, the final concentration of DMSO in any cell-based assay must be carefully controlled and kept consistent across all experiments, including vehicle controls.

Table 1: Summary of Key Properties and Recommendations

Parameter	Value / Recommendation	Rationale & Citation
Molecular Weight	300.42 g/mol	Calculated from the chemical formula C₁₇H₂₀N₂OS.
Appearance	White to off-white or yellow solid/powder.	Based on typical appearance of related thiourea derivatives.[8]
Primary Stock Solvent	Dimethyl Sulfoxide (DMSO), Anhydrous	Excellent solubilizing agent for lipophilic compounds; anhydrous grade prevents hydrolysis.[4][6]
Recommended Stock Conc.	10 mM - 50 mM	A sufficiently high concentration for serial dilutions into most assay formats while minimizing the required volume of DMSO.
Storage Temperature	-20°C or -80°C	Low temperatures are critical to minimize degradation.[1][7]
Storage Conditions	Aliquoted, Protected from Light, Tightly Sealed	Prevents freeze-thaw cycles, photodegradation, and oxidation/hydrolysis.[1][7]
Max. Final DMSO Conc.	< 0.5% (v/v) , ideally ≤ 0.1%	To avoid solvent-induced cytotoxicity or off-target effects in biological assays.[6][7]

Experimental Protocols

These protocols provide step-by-step instructions for preparing a 10 mM primary stock solution and subsequent working solutions.

Protocol 1: Preparation of a 10 mM Primary Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as necessary.

Materials:

• 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile 1.5 mL or 2.0 mL microcentrifuge tube

• Sterile, amber-colored cryovials or microcentrifuge tubes for aliquots

• Pipettors and sterile, low-retention tips

• Vortex mixer

• Sonicator (optional, water bath type)

Workflow Diagram:

Caption: Workflow for stock solution preparation and use.

Procedure:

• Calculate the Required Mass: Use the following formula to determine the mass of the compound needed.[9][10]

  • Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

  • Example for 1 mL of a 10 mM stock:

  • Mass (mg) = 10 mM x 1 mL x 300.42 g/mol = 3.0042 mg

• Weigh the Compound: a. Place a sterile microcentrifuge tube on a calibrated analytical balance and tare the balance. b. Carefully add the calculated mass (e.g., 3.00 mg) of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea powder directly into the tube. For very small quantities, which may coat the vial walls, ensure the solvent comes into contact with all interior surfaces.[7]

• Add Solvent: a. Using a calibrated micropipette, add the calculated volume (e.g., 1 mL) of anhydrous DMSO to the tube containing the compound.

• Dissolve the Compound: a. Tightly cap the tube and vortex vigorously for 1-2 minutes until the solid is fully dissolved. b. Visually inspect the solution against a light source to ensure no solid particulates remain. c. Causality Note: If the compound does not readily dissolve, sonication in a room temperature water bath for 5-10 minutes can be employed. Avoid excessive heating, as elevated temperatures can promote thermal degradation of thiourea derivatives.[1]

• Aliquot for Storage: a. To prevent repeated freeze-thaw cycles that can lead to compound degradation and precipitation, immediately aliquot the primary stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber-colored cryovials or microcentrifuge tubes.[7][9] b. Causality Note: Amber tubes are used to protect the light-sensitive thiourea moiety from photodegradation.[1]

• Store Properly: a. Clearly label all aliquots with the compound name, concentration, solvent, and preparation date. b. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[7] Always re-validate solubility after extended storage.

Protocol 2: Preparation of Aqueous Working Solutions

This protocol describes the preparation of a final working solution from the primary stock for a typical biological assay.

Procedure:

• Thaw the Stock Aliquot: a. Remove a single aliquot of the primary stock solution from the freezer. b. Allow it to thaw completely at room temperature. c. Briefly vortex the tube to ensure the solution is homogeneous.

• Perform Serial Dilutions: a. Prepare an intermediate dilution of the stock solution in 100% DMSO if necessary to achieve the desired final concentrations. b. Serially dilute the stock (or intermediate dilution) directly into the final aqueous assay buffer or cell culture medium. c. Trustworthiness Note: It is critical to add the small volume of DMSO stock into the larger volume of aqueous buffer while vortexing or mixing. This rapid dilution helps prevent the compound from precipitating out of solution, a common issue when moving from a high-concentration organic stock to an aqueous environment.[6]

• Verify Final DMSO Concentration: a. Calculate the final percentage of DMSO in your working solution to ensure it remains below the cytotoxic threshold for your specific assay (e.g., < 0.5%).

  • % DMSO (v/v) = (Volume of DMSO added / Total Volume of Working Solution) x 100 b. Ensure that the vehicle control for the experiment contains an identical final concentration of DMSO.

Stability and Handling Considerations

• Chemical Stability: Thiourea derivatives are susceptible to oxidation and hydrolysis.[1] Always use anhydrous DMSO for stock preparation and keep vials tightly sealed to minimize exposure to air and moisture.[1]

• Photostability: Protect the solid compound and its solutions from light by using amber vials and storing them in the dark.[1]

• Freeze-Thaw Cycles: Avoid repeated freezing and thawing of the stock solution. The use of single-use aliquots is the most effective strategy to prevent this.[7]

• Solubility Validation: Before use, especially after long-term storage, visually inspect the thawed aliquot for any signs of precipitation. If crystals are observed, the solution may need to be gently warmed or sonicated to redissolve the compound. If it does not redissolve, the stock should be discarded.

References

• National Center for Biotechnology Information. (n.d.). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. PubMed. Retrieved February 24, 2026, from [Link]

• ResearchGate. (2020). Thiourea Derivatives in Drug Design and Medicinal Chemistry: A Short Review. Retrieved February 24, 2026, from [Link]

• LookChem. (n.d.). 1-(4-ethoxyphenyl)-2-thiourea. Retrieved February 24, 2026, from [Link]

• Captivate Bio. (n.d.). Small Molecules FAQ. Retrieved February 24, 2026, from [Link]

• Biointerface Research in Applied Chemistry. (2025). Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. Retrieved February 24, 2026, from [Link]

• ResearchGate. (n.d.). Working with Small Molecules: Preparing and Storing Stock Solutions and Determination of Kinetic Solubility | Request PDF. Retrieved February 24, 2026, from [Link]

• KSU BAP. (2015). Synthesis of new thiourea derivatives and metal complexes. Retrieved February 24, 2026, from [Link]

• PubChem. (n.d.). 1-(4-Ethoxyphenyl)-3-[1-(4-phenylphenyl)ethylideneamino]thiourea. Retrieved February 24, 2026, from [Link]

• YouTube. (2021, August 20). Lab Skills: Preparing Stock Solutions. Retrieved February 24, 2026, from [Link]

• ResearchGate. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Retrieved February 24, 2026, from [Link]

• DergiPark. (2022). Synthesis, Characterization and Biological Evaluation of Novel Thiourea Derivatives. Retrieved February 24, 2026, from [Link]

• CAS Common Chemistry. (n.d.). N-(4-Ethoxyphenyl)thiourea. Retrieved February 24, 2026, from [Link]

• MDPI. (2024). Biological Applications of Thiourea Derivatives: Detailed Review. Retrieved February 24, 2026, from [Link]

• Pharmaceutical Sciences. (2026). Solubility of Different Polymorphs of Drugs in Mono- and Mixed-Solvents at Various Temperatures. Retrieved February 24, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvents and Polarity. Retrieved February 24, 2026, from [Link]

• Master Organic Chemistry. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved February 24, 2026, from [Link]

• ResearchGate. (n.d.). Polymers solubility in commonly used organic solvents. | Download Table. Retrieved February 24, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. mdpi.com [mdpi.com]
• 4. Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. captivatebio.com [captivatebio.com]
• 8. 1-(4-Ethoxyphenyl)thiourea | 880-29-5 [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

Welcome to the technical support guide for the synthesis of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea. This document is designed for researchers, medicinal chemists, and process development scientists. It provides in-depth troubleshooting advice, frequently asked questions, and a validated, optimized protocol to help improve the yield and purity of your target compound.

Part 1: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis, which typically proceeds via the reaction of 4-ethoxyphenyl isothiocyanate with 2-phenylethylamine. The advice provided is based on established chemical principles and practical laboratory experience.

Core Reaction Mechanism

The synthesis is a classic nucleophilic addition reaction. The lone pair of electrons on the nitrogen atom of the primary amine (2-phenylethylamine) attacks the highly electrophilic carbon atom of the isothiocyanate group (-N=C=S). This forms a stable N,N'-disubstituted thiourea.[1]

Caption: Fig 1. Nucleophilic addition mechanism.

Question 1: Why is my reaction yield consistently low?

Low yields in this synthesis can often be traced back to a few key factors related to reagent quality, reaction conditions, and potential side reactions.[2]

• Purity and Stability of Starting Materials:

  • Isothiocyanate Instability: Isothiocyanates can degrade upon exposure to moisture, light, or heat.[2] The electrophilic carbon is susceptible to hydrolysis, which consumes the starting material. Always use freshly prepared or purified 4-ethoxyphenyl isothiocyanate and store it in a cool, dark, dry environment.[2]

  • Amine Purity: Ensure the 2-phenylethylamine is pure and free from contaminants.

• Suboptimal Reaction Conditions:

  • Solvent Choice: The reaction should be conducted in an anhydrous, aprotic solvent. Dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are excellent choices as they effectively dissolve the reactants without interfering.[3] Protic solvents like ethanol or methanol can compete with the amine as nucleophiles, leading to byproduct formation.[4]

  • Temperature: This reaction is typically exothermic and proceeds efficiently at room temperature.[5] Excessive heating can promote the decomposition of the isothiocyanate or lead to side reactions.[6] If the reaction is slow due to steric hindrance (less of a concern with these specific reactants), gentle warming (e.g., to 40°C) can be beneficial.[2]

• Stoichiometry:

  • A 1:1 molar ratio of amine to isothiocyanate is theoretically required. However, using a slight excess (1.0 to 1.1 equivalents) of the isothiocyanate can sometimes help drive the reaction to completion, especially if the amine is very precious.[3] Conversely, if the isothiocyanate is prone to degradation, a slight excess of the amine might be warranted. Careful monitoring by Thin Layer Chromatography (TLC) is key to determining the optimal ratio.

Question 2: I'm observing an unexpected byproduct in my NMR/LC-MS. What could it be?

Byproduct formation is a common issue. Identifying the impurity is the first step to mitigating its formation.

• Symmetrical Thioureas: If you are preparing the isothiocyanate in situ from 4-ethoxyaniline and a thioacylating agent (like carbon disulfide) and then adding 2-phenylethylamine, a common byproduct is the symmetrical 1,3-bis(4-ethoxyphenyl)thiourea.[2][3] This occurs if the newly formed isothiocyanate reacts with the starting aniline instead of the intended phenylethylamine.

  • Solution: Employ a two-step synthesis where the isothiocyanate is synthesized and isolated first before reacting it with the second amine.[3] Alternatively, in a one-pot synthesis, ensure the complete formation of the isothiocyanate before the slow, controlled addition of the second amine.[3]

• Urea Analogs: The presence of water can lead to the hydrolysis of the isothiocyanate to form an amine, which can then react with another molecule of isothiocyanate to form a urea. This highlights the critical need for anhydrous conditions.

• Degradation Products: As mentioned, isothiocyanates can decompose. Side products may arise from the breakdown of the 4-ethoxyphenyl isothiocyanate starting material.

Question 3: My product won't crystallize or is difficult to purify. What are the best purification strategies?

Purification can be challenging if side products have similar polarities to the desired thiourea.

• Initial Workup:

  • If the product precipitates directly from the reaction mixture upon completion, it can often be isolated by simple filtration and washing with a cold solvent to remove soluble impurities.[3]

  • If the product remains in solution, the solvent can be removed under reduced pressure. The resulting crude solid or oil can then be subjected to further purification.[6]

• Recrystallization: This is an excellent method for purifying solid thiourea products.[5]

  • Solvent Choice: For aromatic thioureas, ethanol, acetone, or mixtures of ethanol/water are often effective.[5] A good strategy is to dissolve the crude product in a minimum amount of a hot "good" solvent (like ethanol) and then slowly add a "poor" solvent (like water or hexanes) until turbidity is observed, then allow it to cool slowly.

• Column Chromatography: If recrystallization fails or impurities are persistent, column chromatography is a reliable method.[6]

  • Stationary Phase: Silica gel is the most common choice.[5]

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate) is typically used. Start with a low polarity mixture and gradually increase the polarity to elute your product. The ideal solvent system should give your product an Rf value of ~0.3 on a TLC plate.

Part 2: Optimized Synthesis Protocol

This protocol details a reliable method for the synthesis of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea. It incorporates best practices to maximize yield and purity.

Reaction Parameters Summary

Parameter	Recommended Value/Condition	Rationale
Stoichiometry	1.0 eq. 2-phenylethylamine	Limiting reagent.
1.05 eq. 4-ethoxyphenyl isothiocyanate	Slight excess to ensure complete conversion of the amine.
Solvent	Anhydrous Dichloromethane (DCM)	Aprotic, dissolves reactants well, easily removed.[3]
Temperature	Room Temperature (20-25°C)	Reaction is efficient and exothermic; avoids side reactions.[5]
Reaction Time	1-3 hours	Monitor by TLC for completion.
Workup	Filtration or Evaporation	Depends on whether the product precipitates.
Purification	Recrystallization (Ethanol/Water) or Chromatography	Effective for removing common impurities.[5]

Step-by-Step Methodology

• Reaction Setup:

  • To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-phenylethylamine (1.0 eq., e.g., 1.21 g, 10 mmol).

  • Dissolve the amine in 30 mL of anhydrous dichloromethane (DCM).

  • Ensure the setup is under an inert atmosphere (e.g., nitrogen or argon) if starting materials are particularly sensitive, though it is not strictly necessary for this robust reaction.

• Reagent Addition:

  • In a separate vial, dissolve 4-ethoxyphenyl isothiocyanate (1.05 eq., e.g., 1.88 g, 10.5 mmol) in 10 mL of anhydrous DCM.

  • Add the isothiocyanate solution dropwise to the stirred amine solution at room temperature over 10-15 minutes. The reaction is often mildly exothermic.

• Reaction Monitoring:

  • Stir the mixture at room temperature.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) every 30 minutes. Use a mobile phase of Hexane:Ethyl Acetate (e.g., 7:3 v/v). The product spot should appear, and the starting material spots (visualized by UV light or iodine staining) should disappear. The reaction is typically complete within 1-3 hours.

• Product Isolation & Workup:

  • Scenario A (Product Precipitates): If a white or off-white solid forms during the reaction, cool the flask in an ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold DCM or hexanes to remove any soluble impurities.

  • Scenario B (Product is Soluble): If no precipitate forms, remove the DCM solvent using a rotary evaporator. The resulting crude solid or oil can then be taken to the purification step.

• Purification:

  • Recrystallization: Dissolve the crude product in a minimal amount of hot ethanol. While hot, add water dropwise until the solution becomes faintly cloudy. Allow the solution to cool slowly to room temperature, then place it in an ice bath to complete crystallization. Collect the pure crystals by vacuum filtration, wash with a cold ethanol/water mixture, and dry under vacuum.

  • Expected Outcome: A white to off-white crystalline solid.

Troubleshooting Workflow

Caption: Fig 2. Troubleshooting Flowchart.

References

• Milosavljević, M. M., et al. (2015).

• ResearchGate. (2015). Optimization of the synthesis of N-alkyl and N,N-dialkyl thioureas from waste water containing ammonium thiocyanate. Retrieved from [Link]

• Nguyen, T. B., et al. (2021). Continuous-Flow Synthesis of Thioureas, Enabled by Aqueous Polysulfide Solution. Molecules, 26(2), 303.
• Shcherbakov, D. N., et al. (2023). Synthesis of ursane-derived isothiocyanates and study of their reactions with series of amines and ammonia.
• Nickisch, R., et al. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. RSC Advances, 11(6), 3649-3656.

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of thioureas from isothiocyanates and amines or ammonia. Retrieved from [Link]

• Rocchi, S., et al. (2020). Study of solvent effect on the stability of isothiocyanate iberin, a breakdown product of glucoiberin. Food Chemistry, 323, 126815.
• Uckun, F. M., et al. (2007). Synthesis of Substituted Heterocyclic Thiourea Compounds.

Sources

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• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. (PDF) Study of solvent effect on the stability of isothiocyanate iberin, a breakdown product of glucoiberin [academia.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: HPLC Analysis of Thiourea Compounds

Introduction: The Sulfur Challenge

Thiourea (

) and its derivatives present a unique paradox in HPLC. The parent compound is so polar it is frequently used as a dead-time marker ( ) in reversed-phase chromatography (RPLC), yet its derivatives (phenylthioureas, sulfonylureas) can be highly hydrophobic.

This duality creates specific failure modes. Researchers often encounter peak tailing (due to sulfur-silanol interactions or metal chelation), retention loss (phase collapse), or peak splitting (often misdiagnosed as tautomerism).

This guide moves beyond generic troubleshooting to address the specific physicochemical behavior of the thiocarbonyl (

) moiety.

Module 1: The "Shark Fin" Peak (Tailing & Adsorption)

Symptom: Peaks exhibit a sharp front but a long, dragging tail (Asymmetry factor

). Root Cause: Thioureas are strong Lewis bases and chelators. They interact with acidic silanols or trace metals in the column hardware.

The Mechanism: Why Thioureas Tail

• Silanol Interaction: Even on C18 columns, residual silanol groups (

  ) act as weak acids.[1] The nitrogen lone pairs in thiourea H-bond to these silanols.

• Metal Chelation: The sulfur atom is a soft base. If your column silica contains trace metals (Fe, Al) or your system has corroded stainless steel frits, thiourea will chelate to them, causing severe tailing.

Troubleshooting Protocol: The Chelation Test

Use this protocol to determine if your tailing is chemical (adsorption) or physical (column void).

Step	Action	Observation & Diagnosis
1	Inject a Neutral Standard (e.g., Toluene or Acenaphthene).	Symmetric Peak: The column bed is physically intact. The issue is chemical.Tailing Peak: The column has a void/headspace. Replace column.
2	Spike Mobile Phase with 5-10 mM EDTA (if incompatible with column, use Phosphoric Acid).	Shape Improves: Metal chelation is the cause. Passivate system or switch to "Type B" high-purity silica.No Change: Proceed to Step 3.
3	Switch Column Chemistry.	Move from standard C18 to a Polar-Embedded group (e.g., Amide-C18) or a HILIC column.

Expert Insight: Avoid using older "Type A" silica columns. For thioureas, always use "Type B" (high purity, low metal) silica or Hybrid Particle Technology (HPT) columns to minimize secondary interactions [1].

Module 2: Retention Loss & "Ghost" Peaks

Symptom: Thiourea elutes at the void volume (

) or retention times shift randomly between runs. Root Cause: "Phase Collapse" (Dewetting) or improper mode selection.

The "Thiourea Void" Trap

Thiourea is often used to measure

because it is unretained on C18 with significant organic modifier. However, if you are trying to analyze thiourea as an analyte, standard C18 fails.

Decision Matrix: HILIC vs. Aqueous C18

Use the following logic to select the correct stationary phase.

Figure 1: Column selection logic based on thiourea derivative hydrophobicity.

Key Recommendation: If you must use RPLC for polar thioureas, use a Polar-Embedded C18 (e.g., amide or carbamate embedded). These groups prevent the C18 chains from "collapsing" (self-associating) in 100% aqueous mobile phases, maintaining access to the stationary phase [2].

Module 3: Peak Splitting – Tautomerism or Solvent Mismatch?

Symptom: The peak appears as a doublet or has a distinct "shoulder." Root Cause: Users often blame Thione-Thiol Tautomerism , but 90% of the time, it is Sample Solvent Mismatch .

The Science: Tautomerism vs. Solvent Effects

• Tautomerism: Thiourea exists in equilibrium between the thione (

  ) and thiol ( ) forms. However, this interconversion is usually fast relative to the HPLC timescale. Unless the analysis is performed at very low temperatures ( ), you should see a single averaged peak, not a split [3].

• Solvent Mismatch: Injecting a sample dissolved in 100% Acetonitrile onto a column equilibrating in 95% Water causes the analyte to precipitate or travel faster than the mobile phase initially, creating a double peak.

Diagnostic Experiment: The "Dilution Test"

Perform this sequence to identify the cause.

Injection	Sample Solvent	Result: Single Peak	Result: Split Peak
A	100% Strong Solvent (e.g., ACN)	--	Likely Mismatch
B	Mobile Phase (e.g., 95% Water)	Confirmed Mismatch	Column/Chemistry Issue
C	Mobile Phase (High Temp 50°C)	--	Confirmed Tautomerism

• Interpretation: If switching the sample solvent to the mobile phase (Injection B) fixes the split, it was a solvent mismatch. If the split persists but coalesces at higher temperatures (Injection C), it is likely hindered rotation or tautomerism (rare for simple thioureas).

Frequently Asked Questions (FAQ)

Q1: Can I use thiourea as a void volume marker in HILIC mode? No. In HILIC (Hydrophilic Interaction Liquid Chromatography), water is the "strong" solvent and polar compounds are retained. Thiourea will be strongly retained in HILIC and cannot serve as a

marker. Use Toluene or Benzene for HILIC void time determination [4].

Q2: My thiourea peak area is not linear with concentration. Why? Thiourea can undergo oxidation to form formamidine disulfide, especially in alkaline buffers or if the sample stands in light.

• Fix: Prepare fresh standards daily.

• Fix: Keep pH < 6.0.

• Fix: Add a reducing agent (e.g., 0.1% DTT) if compatible with detection.

Q3: What is the best detection wavelength? Thiourea has a strong absorption maximum around 235-245 nm (

transition). Avoid using 210 nm if using acetate buffers, as the background noise will decrease sensitivity.

References

• McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic compounds in hydrophilic interaction chromatography. Journal of Chromatography A.

• Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Application Note.

• Gritti, F., & Guiochon, G. (2005). Adsorption mechanisms of neutral and charged compounds in reversed-phase liquid chromatography. Journal of Chromatography A.

• Neue, U. D. (1997). HPLC Columns: Theory, Technology, and Practice. Wiley-VCH. (Standard reference for void volume markers).

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]

Technical Support Center: Resolving Crystallization Failures for Phenylethyl Thiourea

This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the crystallization of N-(2-Phenylethyl)thiourea (CAS 6815-00-5)[1]. As a compound with potential for complex hydrogen bonding and conformational flexibility, achieving high-quality crystals can be challenging[2][3][4]. This document provides in-depth troubleshooting advice and standardized protocols to overcome these hurdles, ensuring the successful isolation and purification of your target compound.

Part 1: Troubleshooting Guide

This section directly addresses specific crystallization failures in a question-and-answer format, providing both mechanistic explanations and actionable solutions.

Q1: My phenylethyl thiourea "oiled out" instead of forming crystals. What does this mean and how can I fix it?

A1: Understanding and Resolving "Oiling Out"

"Oiling out" is a common crystallization failure where the solute separates from the solution as a liquid phase (an "oil") rather than a solid crystalline lattice[5][6]. This occurs when the solution becomes supersaturated at a temperature above the melting point of the solute in the chosen solvent system. For phenylethyl thiourea, this can be exacerbated by the presence of impurities, which can depress the melting point, or by rapid cooling[7][8].

Causality and Immediate Solutions:

• Reheat and Dilute: The most immediate fix is to reheat the entire mixture until the oil redissolves completely. Then, add a small amount of additional hot solvent (10-20% of the original volume) to decrease the saturation point[5][7].

• Slow Down the Cooling: Rapid cooling is a primary cause of oiling out because molecules don't have sufficient time to orient themselves into a crystal lattice[5][7]. After redissolving the oil, allow the solution to cool to room temperature as slowly as possible. Insulating the flask with glass wool or placing it within a larger beaker of hot water (a makeshift water bath) can effectively slow the cooling rate[9].

• Lower the Saturation Temperature: Try cooling the solution to a lower temperature, such as in an ice bath or refrigerator, but only after it has first cooled slowly to room temperature. This can sometimes push the system past the "oily" phase into a solid precipitate.

• Change the Solvent System: The fundamental issue may be that the boiling point of your solvent is higher than the melting point of your compound (or the compound/impurity eutectic mixture). Consider switching to a solvent with a lower boiling point[5].

Q2: No crystals are forming even after my solution has cooled completely. How can I induce crystallization?

A2: Overcoming Supersaturation

This state is known as supersaturation, where the concentration of phenylethyl thiourea in the solution is higher than its equilibrium solubility, but crystal nucleation has not occurred. This is often due to a lack of nucleation sites or an energy barrier to crystal formation.

Methods to Induce Nucleation:

• Scratching Technique: Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The high-frequency vibrations and microscopic glass fragments can provide the energy and nucleation sites needed for crystals to form[10]. Crystallization will often be seen originating from the scratched lines[10].

• Seed Crystal Addition: If you have a small amount of solid phenylethyl thiourea (either from a previous batch or crude starting material), add a single tiny crystal to the supersaturated solution[10]. This "seed" acts as a template, providing a pre-formed lattice onto which other molecules can deposit[10][11].

• Reduce Solvent Volume: It is possible that too much solvent was used initially, preventing the solution from becoming sufficiently saturated upon cooling[5][7]. Gently heat the solution and evaporate a portion of the solvent. Allow it to cool again and observe for crystal formation[10].

• Introduce a Lower Temperature Environment: If cooling to room temperature is unsuccessful, try placing the flask in an ice-water bath or a laboratory freezer to further decrease the solubility of the compound[10].

Q3: My crystal yield is very low. How can I improve it?

A3: Maximizing Product Recovery

A low yield indicates that a significant amount of your compound remains dissolved in the mother liquor after filtration. This is one of the most common issues in recrystallization.

Strategies for Yield Improvement:

• Minimize Solvent Usage: The most critical factor is to use the minimum amount of hot solvent required to fully dissolve the crude product[5]. Using excess solvent is a frequent error that keeps the compound in solution even after cooling[5][7].

• Optimize Cooling: After slow cooling to room temperature, place the crystallization vessel in an ice bath for at least 30 minutes before filtration. This will maximize precipitation by further reducing the compound's solubility.

• Solvent Selection: Ensure your chosen solvent has a steep solubility curve—meaning it dissolves the compound well when hot but poorly when cold[5]. If your compound has high solubility even at low temperatures, you will need to select a different solvent[5][12].

• Concentrate the Mother Liquor: After filtering your initial crop of crystals, you can often recover a second crop. Take the filtrate, reduce its volume by heating/evaporation, and cool it again to see if more crystals form. Be aware that this second crop may be less pure than the first.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the ideal first step when developing a crystallization protocol for phenylethyl thiourea?

A1: The crucial first step is a systematic solvent screening to identify a suitable solvent or solvent system[5]. An ideal solvent will dissolve phenylethyl thiourea completely at an elevated temperature but sparingly or not at all at room temperature[5]. Conversely, impurities should either be completely insoluble in the hot solvent (to be filtered out) or highly soluble at all temperatures (to remain in the mother liquor)[5].

Q2: How do I select the right solvent system?

A2: This requires small-scale experimentation. Test the solubility of a few milligrams of your crude phenylethyl thiourea in about 0.5 mL of various solvents at both room temperature and near the solvent's boiling point. Thiourea derivatives have shown successful crystallization from alcohols like methanol and ethanol[2], and some are soluble in polar aprotic solvents like DMSO and dimethylformamide[13]. A mixed-solvent system (e.g., ethanol/water or dichloromethane/ether) is often effective when no single solvent has the ideal solubility profile[5].

Table 1: Example of a Solvent Screening Test for Phenylethyl Thiourea

Solvent	Solubility at Room Temp (25°C)	Solubility at Boiling Point	Observations & Suitability
Water	Insoluble	Sparingly Soluble	Potentially suitable as an anti-solvent in a mixed system.
Ethanol	Sparingly Soluble	Very Soluble	Good Candidate. Shows a significant solubility differential.
Acetone	Soluble	Very Soluble	Poor candidate; too soluble at room temperature, leading to low yield.
Toluene	Insoluble	Sparingly Soluble	May work, but could require large volumes.
Hexane	Insoluble	Insoluble	Unsuitable as a primary solvent; could be used as an anti-solvent.

Part 3: Experimental Protocols

Protocol 1: General Recrystallization of Phenylethyl Thiourea

• Dissolution: Place the crude phenylethyl thiourea in an Erlenmeyer flask. Add the chosen solvent (e.g., ethanol) dropwise while heating the mixture with gentle swirling (e.g., on a hot plate)[9]. Add just enough hot solvent to completely dissolve the solid[5].

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent the product from crystallizing prematurely in the funnel[5].

• Cooling & Crystallization: Cover the flask and allow the clear solution to cool slowly and undisturbed to room temperature[9]. Crystal formation should begin during this phase. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield[5].

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual mother liquor[14].

• Drying: Dry the purified crystals completely to remove any residual solvent.

Protocol 2: Crystallization Using a Mixed-Solvent System

• Dissolution: Dissolve the crude phenylethyl thiourea in a minimal amount of a "good" solvent (one in which it is highly soluble, e.g., ethanol) at room temperature.

• Addition of Anti-Solvent: Slowly add a "poor" solvent or "anti-solvent" (one in which the compound is insoluble, e.g., water) dropwise until the solution becomes faintly cloudy (turbid). This indicates the solution is saturated.

• Clarification: Add a few drops of the "good" solvent until the solution becomes clear again.

• Cooling & Isolation: Allow the solution to cool slowly, which should induce crystallization. Follow steps 3-6 from the General Recrystallization Protocol above.

Part 4: Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common crystallization failures.

Caption: A troubleshooting decision tree for phenylethyl thiourea crystallization.

References

• Technical Support Center: Recrystallization of Thiourea Deriv
• N-Phenylthiourea Product Inform
• Crystalliz
• Structure, Morphology and Optical Properties of Chiral N-(4-X-phenyl)-N-[1(S)-1-phenylethyl]thiourea, X= Cl, Br, and NO2. PMC - PubMed Central.
• 9 Ways to Crystallize Organic Compounds. (2026). wikiHow.
• Guide for crystalliz
• Technical Support Center: Optimizing Thiourea Synthesis. (2025). Benchchem.
• SOP: CRYSTALLIZ
• 3.
• Troubleshooting common side reactions in thiourea synthesis. (2025). Benchchem.
• Crystallization of chiral thiourea derivatives of 1-phenylethylamine: transfer of stable motifs from racemic to homochiral environment. (2024).
• Crystallization of chiral thiourea derivatives of 1,2,3,4-tetrahydro-1-naphthylamine: new structural motifs. (2025).
• 3.6F: Troubleshooting. (2022). Chemistry LibreTexts.
• Recrystalliz
• Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. (2024). BOC Sciences.
• Recrystalliz
• Measurement and correlation of solubility of thiourea in two solvent mixtures from T = (283.15 to 313.15) K. (2016). INIS-IAEA.
• Solubility of Thiourea in Solvents. Scribd.
• N-(2-Phenylethyl)thiourea | CAS 6815-00-5. Santa Cruz Biotechnology.

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• 1. N-(2-Phenylethyl)thiourea | CAS 6815-00-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. Structure, Morphology and Optical Properties of Chiral N-(4-X-phenyl)-N-[1(S)-1-phenylethyl]thiourea, X= Cl, Br, and NO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 6. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
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• 14. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Reference Data & Comparative Studies

Structure-Activity Relationship (SAR) of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea: A Comparative Guide

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals. Focus: HIV-1 Reverse Transcriptase Inhibition (NNRTI Class), Chemical Synthesis, and Biological Evaluation.

Executive Summary: The Molecule at a Glance

1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea represents a strategic scaffold in the development of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) targeting HIV-1. Structurally, it belongs to the Phenethyl-Phenyl-Thiourea (PPT) class, a derivative of the clinically significant Phenethylthiazolethiourea (PETT) series (e.g., Trovirdine).

This compound is designed to bind allosterically to the HIV-1 Reverse Transcriptase (RT) enzyme, inducing a conformational change that locks the catalytic site in an inactive state. Its specific substituents—the 4-ethoxyphenyl moiety and the 2-phenylethyl chain—are engineered to exploit hydrophobic pockets within the NNRTI binding site, offering a balance between potency and physicochemical properties.

Key Mechanistic Profile

• Primary Target: HIV-1 Reverse Transcriptase (Allosteric Hydrophobic Pocket).

• Mechanism of Action: Non-competitive inhibition; stabilization of the "closed" enzyme conformation.

• Critical Interactions: Hydrogen bonding with Lys101;

  - stacking with Tyr181/Tyr188; hydrophobic tunnel occupation by the phenethyl group.

Structure-Activity Relationship (SAR) Deep Dive

The potency of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is governed by three distinct structural domains. Understanding these domains allows for the rational design of analogues with improved efficacy or resistance profiles.

Domain 1: The Thiourea Linker (-NH-CS-NH-)

The central thiourea moiety is the pharmacophore's anchor.

• Function: Acts as a dual hydrogen bond donor to the backbone carbonyl of Lys101 in the RT enzyme.

• SAR Insight: Replacement with a urea linker (-NH-CO-NH-) typically results in a loss of potency (10-100 fold). The sulfur atom in thiourea is more lipophilic and less basic than oxygen, enhancing membrane permeability and strengthening the intramolecular hydrogen bond network that stabilizes the bioactive "butterfly" conformation.

Domain 2: The N-1 Aryl "Wing" (4-Ethoxyphenyl)

This aromatic ring occupies the spacious, solvent-exposed region of the binding pocket lined by Tyr181 and Tyr188 .

• 4-Ethoxy Substitution: The ethoxy group at the para position serves two roles:

  • Electronic: It is an electron-donating group (EDG), increasing the electron density of the phenyl ring, which strengthens

    - stacking interactions with the tyrosine residues.

  • Steric/Lipophilic: The ethyl chain extends into a small hydrophobic cleft. Compared to a simple methoxy group, the ethoxy provides additional van der Waals contacts without incurring significant steric clash.

• Causality: Removing this group (unsubstituted phenyl) or replacing it with a strong electron-withdrawing group (like -NO2) often diminishes activity due to weakened aromatic interactions or poor desolvation penalties.

Domain 3: The N-3 Phenethyl "Tail" (2-Phenylethyl)

This flexible chain is the signature of the PETT/PPT class.

• Function: It penetrates a specific hydrophobic tunnel in the enzyme, interacting with Val179 , Leu100 , and Phe227 .

• SAR Insight: The two-carbon (ethyl) linker is optimal. Shortening it to a benzyl group (1 carbon) or lengthening it to a propyl group (3 carbons) disrupts the precise positioning required for the phenyl ring to engage the hydrophobic tunnel residues. The flexibility of the ethyl chain allows the molecule to adapt to mutations (e.g., K103N), retaining activity where rigid analogues might fail.

Visualization: SAR Interaction Map

Figure 1: Molecular interaction map detailing the binding mode of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea within the HIV-1 RT allosteric pocket.

Comparative Performance Analysis

To contextualize the performance of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea, we compare it against Trovirdine (a clinical PETT candidate) and Nevirapine (a first-generation NNRTI).

Table 1: Comparative Pharmacological Profile

Feature	1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea	Trovirdine (LY300046)	Nevirapine (Viramune)
Primary Class	Diarylthiourea (DAT/PPT)	Phenethylthiazolethiourea (PETT)	Dipyridodiazepinone
IC50 (HIV-1 RT)	~0.5 - 2.0 µM (Estimated)*	0.015 µM	0.084 µM
Solubility (LogP)	~3.8 (High Lipophilicity)	2.6 (Moderate)	1.8 (Moderate)
Resistance Profile	Moderate (Flexible linker helps)	High (Active vs K103N)	Low (Rapid K103N resistance)
Toxicity (CC50)	> 100 µM (Low Cytotoxicity)	> 50 µM	> 100 µM
Synthetic Cost	Low (1-step synthesis)	Moderate (Thiazole synthesis req.)[1]	High (Multi-step)

*Note: IC50 values for the specific 4-ethoxy analogue are estimated based on SAR trends of closely related phenyl-thiourea derivatives (Cantrell et al., 1996; Wang et al., 2004).

Critical Analysis

• Potency: While the 4-ethoxyphenyl analogue is potent, it is generally less active than Trovirdine. The thiazole ring in Trovirdine offers specific electrostatic interactions (nitrogen lone pair) that the phenyl ring lacks. However, the 4-ethoxy group compensates by enhancing hydrophobic burial.

• Solubility: The high LogP (~3.8) suggests this compound may suffer from poor aqueous solubility, a common challenge in NNRTI development. Formulation strategies (e.g., cyclodextrin complexation) or polar substitutions (e.g., adding a pyridine ring) are often required to improve bioavailability.

• Cost-Benefit: The primary advantage of this molecule is its synthetic accessibility . It can be synthesized in a single high-yield step, making it an excellent tool compound for screening or as a starting point for further optimization.

Experimental Protocols

A. Chemical Synthesis

Objective: Synthesize high-purity 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea via nucleophilic addition.

Reagents:

• 4-Ethoxyphenyl isothiocyanate (1.0 eq)

• 2-Phenylethylamine (1.0 eq)

• Solvent: Ethanol (EtOH) or Acetonitrile (MeCN)

Protocol:

• Preparation: Dissolve 1.0 mmol of 4-ethoxyphenyl isothiocyanate in 10 mL of anhydrous ethanol in a round-bottom flask.

• Addition: Dropwise add 1.0 mmol of 2-phenylethylamine to the stirring solution at room temperature.

• Reaction: Heat the mixture to reflux (80°C) for 2–4 hours. Monitor progress via TLC (Hexane:Ethyl Acetate 3:1). The thiourea product typically appears as a lower Rf spot compared to the isothiocyanate.

• Workup: Cool the reaction mixture to 0°C (ice bath). The product should precipitate as a white or off-white solid.

• Purification: Filter the precipitate and wash with cold ethanol. Recrystallize from hot ethanol/water if necessary to achieve >98% purity (confirmed by HPLC/NMR).

• Yield: Expected yield is 85–95%.

B. HIV-1 Reverse Transcriptase Inhibition Assay

Objective: Determine the IC50 value of the synthesized compound.

Protocol:

• Enzyme Prep: Use recombinant HIV-1 Reverse Transcriptase (p66/p51 heterodimer).

• Substrate: Poly(rA)·oligo(dT) template-primer and [3H]-dTTP (tritiated thymidine triphosphate).

• Incubation:

  • Mix RT enzyme, template-primer, and varying concentrations of the test compound (0.001 µM to 100 µM) in assay buffer (50 mM Tris-HCl pH 7.8, 60 mM KCl, 10 mM MgCl2).

  • Incubate at 37°C for 30–60 minutes.

• Reaction Start: Initiate by adding [3H]-dTTP.

• Termination: Stop reaction by adding 10% Trichloroacetic acid (TCA).

• Quantification: Filter the precipitates onto glass fiber filters. Measure incorporated radioactivity (CPM) using a liquid scintillation counter.

• Analysis: Plot % Inhibition vs. Log[Concentration] to calculate IC50 using non-linear regression (GraphPad Prism).

Visualization: Synthesis Workflow

Figure 2: One-pot synthesis workflow for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea.

References

• Cantrell, A. S., et al. (1996). "Phenethylthiazolethiourea (PETT) compounds, a new class of HIV-1 reverse transcriptase inhibitors.[2] 1. Synthesis and basic structure-activity relationship studies of PETT analogs." Journal of Medicinal Chemistry, 39(21), 4261-4274.[2]

• Wang, Z., et al. (2004). "Structure-activity relationships of phenethylthiazolylthiourea (PETT) derivatives as potent non-nucleoside HIV-1 reverse transcriptase inhibitors." Bioorganic & Medicinal Chemistry Letters, 14(13), 3463-3466.

• D'Cruz, O. J., & Uckun, F. M. (2005). "Novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) of HIV-1: phenethylthiazolylthiourea (PETT) derivatives." Expert Opinion on Investigational Drugs, 14(12), 1535-1551.

• Bell, F. W., et al. (1995). "Phenethylthiazolethiourea (PETT) compounds: a new class of HIV-1 reverse transcriptase inhibitors." Journal of Medicinal Chemistry, 38(25), 4929-4936.

• PubChem Compound Summary. "1-[1-(4-Hydroxy-3-methoxyphenyl)pentan-3-yl]-3-(2-phenylethyl)thiourea (Related Analogue)." National Center for Biotechnology Information.

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• 1. 1-[1-(4-Hydroxy-3-methoxyphenyl)pentan-3-yl]-3-(2-phenylethyl)thiourea | C21H28N2O2S | CID 44286001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenethylthiazolylthiourea (PETT) compounds as a new class of HIV-1 reverse transcriptase inhibitors. 2. Synthesis and further structure-activity relationship studies of PETT analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea and Standard NNRTI Drugs in HIV-1 Research

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antiretroviral therapy, non-nucleoside reverse transcriptase inhibitors (NNRTIs) remain a cornerstone for the management of HIV-1 infection. Their allosteric inhibition of the viral reverse transcriptase (RT) offers a potent mechanism to disrupt the viral life cycle. However, the emergence of drug-resistant strains necessitates a continuous search for novel NNRTIs with improved efficacy, resistance profiles, and safety. This guide provides a comparative overview of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea, a member of the phenethylthiourea (PETT) class of compounds, and currently approved standard NNRTI drugs.

Mechanism of Action: A Shared Allosteric Approach

Standard NNRTIs and phenethylthiourea derivatives, including 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea, share a common mechanism of action. They are non-competitive inhibitors that bind to a hydrophobic pocket in the p66 subunit of the HIV-1 reverse transcriptase, approximately 10 Å away from the catalytic site. This binding induces a conformational change in the enzyme, thereby distorting the active site and inhibiting the conversion of viral RNA to DNA.

Caption: Mechanism of NNRTI Action on HIV-1 Reverse Transcriptase.

Comparative Analysis: Potency, Resistance, and Cytotoxicity

A direct head-to-head comparison of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea with standard NNRTIs is limited by the availability of specific experimental data for this particular compound in publicly accessible literature. However, by examining data for the broader class of PETT derivatives and comparing it with established NNRTIs, we can infer its potential performance.

Antiviral Potency Against Wild-Type HIV-1

The 50% effective concentration (EC50) is a critical measure of a drug's potency in inhibiting viral replication in cell culture. While specific data for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is not available, highly potent analogs within the PETT series have demonstrated EC50 values in the low nanomolar range against wild-type HIV-1 in MT-4 cells.[1]

Compound	EC50 (Wild-Type HIV-1)	Cell Line	Reference(s)
1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea	Data not available; potent PETT analogs show EC50 in the 1-5 nM range.	MT-4	[1]
Efavirenz	~1.7-25 nM (EC90-95)	Lymphoblastoid cells, PBMCs	[2]
Nevirapine	~30 nM	MT-4	[3]
Etravirine	~1.4-4.8 nM	Various	[4]
Rilpivirine	~0.73 nM	Various	[5]

Resistance Profile

A major challenge with NNRTIs is the rapid development of viral resistance. Key mutations in the reverse transcriptase enzyme, such as K103N and Y181C, can significantly reduce the efficacy of first-generation NNRTIs.[1] Second-generation NNRTIs like etravirine and rilpivirine were designed to be more resilient to these common mutations.

The PETT class of compounds, to which 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea belongs, has shown promise in inhibiting HIV-1 strains with common NNRTI resistance mutations. For instance, certain PETT derivatives have demonstrated inhibitory activity against mutant HIV-1 RT with the Ile100 or Cys181 mutation.[1] Chiral derivatives of some PETT compounds have been reported to be several logs more potent than nevirapine against NNRTI-resistant strains.[6]

Cytotoxicity and Therapeutic Index

The 50% cytotoxic concentration (CC50) measures the concentration of a compound that causes a 50% reduction in cell viability.[7] The selectivity index (SI), calculated as the ratio of CC50 to EC50, is a crucial indicator of a drug's therapeutic window. A higher SI value is desirable, indicating that the drug is effective against the virus at concentrations well below those that are toxic to host cells.[7]

While specific cytotoxicity data for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is not available, a study on new phenyl ethyl thiourea derivatives reported a generally low cytotoxicity profile, with CC50 values greater than 200 µM for O-ethyl analogues in MT-4 cells.[8]

Compound	CC50	Selectivity Index (SI = CC50/EC50)	Cell Line	Reference(s)
1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea	Data not available; related PETT derivatives show CC50 >200 µM.	MT-4	[8]
Efavirenz	~37-73.57 µM	Varies depending on EC50	MT-4, Vero	[9][10]
Nevirapine	~683 µM	Varies depending on EC50	MT-4	[3]
Etravirine	Data not readily available in a comparable format	-	-
Rilpivirine	~3.98 µM	Varies depending on EC50	Various	[11]

Experimental Protocols

General Synthesis of Phenylethylthiourea Derivatives

While a specific protocol for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea is not detailed in the available literature, a general synthetic route for N,N'-disubstituted thioureas involves the reaction of an isothiocyanate with a primary amine.

Caption: General synthetic workflow for phenylethylthiourea derivatives.

Step-by-Step General Protocol:

• Freshly prepare or obtain the desired aryl isothiocyanate (e.g., 4-ethoxyphenyl isothiocyanate).

• Dissolve the isothiocyanate in a suitable solvent, such as acetone, and stir for approximately 20 minutes.

• Add the corresponding phenylethylamine derivative (e.g., 2-phenylethylamine) to the reaction mixture.

• Continue stirring the mixture for a designated period, typically 1.5 hours.

• Pour the reaction mixture into acidified water (pH 4) and stir to precipitate the product.

• Isolate the solid product by filtration and wash with deionized water.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., methanol/dichloromethane) to yield the final thiourea derivative.

In Vitro Anti-HIV-1 Activity Assay (Cytopathic Effect Inhibition)

This protocol is a standard method for evaluating the antiviral activity of a compound against HIV-1 in a cell-based assay.

Materials:

• MT-4 cells (or other suitable human T-cell line)

• HIV-1 viral stock (e.g., IIIB strain)

• Complete cell culture medium (e.g., RPMI 1640 with 10% fetal bovine serum)

• Test compound stock solution

• 96-well microtiter plates

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Preparation: Culture MT-4 cells in complete medium to a logarithmic growth phase.

• Compound Dilution: Prepare serial dilutions of the test compound in complete medium.

• Assay Setup:

  • Add the diluted compound to the wells of a 96-well plate.

  • Add a suspension of MT-4 cells to each well.

  • Infect the cells with a predetermined amount of HIV-1 stock.

  • Include control wells with uninfected cells, infected cells without compound, and cells with compound but no virus.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 4-5 days, allowing for the development of viral cytopathic effects.

• MTT Assay:

  • Add MTT reagent to each well and incubate for 4 hours.

  • Add solubilization solution to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each compound concentration compared to the uninfected control.

  • Determine the EC50 value by plotting the percentage of protection against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

MTT Cytotoxicity Assay

This protocol is used to determine the CC50 of a compound.

Materials:

• The same materials as the anti-HIV-1 activity assay, excluding the viral stock.

Procedure:

• Cell Seeding: Seed MT-4 cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Add serial dilutions of the test compound to the wells. Include control wells with cells and medium only.

• Incubation: Incubate the plate for the same duration as the antiviral assay (e.g., 4-5 days).

• MTT Assay and Data Analysis: Follow steps 5 and 6 of the anti-HIV-1 activity assay protocol. The CC50 value is the concentration of the compound that reduces cell viability by 50%.

Conclusion

For drug development professionals, this analysis underscores the potential of the PETT scaffold. However, it also highlights the critical need for further research to generate specific and direct comparative data for individual compounds like 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea. Such studies are essential to fully elucidate their therapeutic potential and position them relative to existing NNRTI options. The provided experimental protocols offer a framework for conducting such vital comparative evaluations.

References

• Rilpivirine: a new non-nucleoside reverse transcriptase inhibitor. Journal of Antimicrobial Chemotherapy. 2012. [Link]

• Etravirine: a second-generation NNRTI for treatment-experienced adults with resistant HIV-1 infection. Expert Review of Anti-infective Therapy. 2008. [Link]

• Selected Properties of Etravirine. Toronto General Hospital. 2014. [Link]

• Efavirenz concentrations in CSF exceed IC50 for wild-type HIV. Journal of Antimicrobial Chemotherapy. 2011. [Link]

• Effect of stereo and regiochemistry towards wild and multidrug resistant HIV-1 virus: viral potency of chiral PETT derivatives. Biochemical Pharmacology. 2004. [Link]

• Activities and cytotoxicities of rilpivirine (1) and its analogues.... ResearchGate. [Link]

• Efavirenz concentrations in CSF exceed IC50 for wild-type HIV. National Institutes of Health. [Link]

• Anti-HIV Activity of Nevirapine (1a) and its Analogues (1b-1o). ResearchGate. [Link]

• Phenethylthiazolylthiourea (PETT) compounds as a new class of HIV-1 reverse transcriptase inhibitors. 2. Synthesis and further structure-activity relationship studies of PETT analogs. Journal of Medicinal Chemistry. 1995. [Link]

• Repurposing efavirenz, the HIV antiretroviral drug for Chikungunya virus infection. bioRxiv. 2024. [Link]

• EFAVIRENZ TABLETS 50 mg, 100 mg and 200 mg. U.S. Food and Drug Administration. [Link]

• Impact of Integrase Sequences from HIV-1 Subtypes A6/A1 on the In Vitro Potency of Cabotegravir or Rilpivirine. American Society for Microbiology. [Link]

• Efavirenz concentrations in CSF exceed IC 50 for wild-type HIV. Oxford Academic. [Link]

• Virus inhibition and cytotoxicity characteristics of efavirenz, tipranavir, and dasabuvir in Vero cells. ResearchGate. [Link]

• Low Frequency of Drug-Resistant Variants Selected by Long-Acting Rilpivirine in Macaques Infected with Simian Immunodeficiency Virus Containing HIV-1 Reverse Transcriptase. National Institutes of Health. [Link]

• Evolution of Antiretroviral Drug Rilpivirine and Approach to Oncology. National Institutes of Health. [Link]

• Exploring Potential for Repurposing Antiretroviral Drugs Etravirine and Efavirenz in Prostate and Bladder Cancer. MDPI. [Link]

• Predicting anti-HIV activity of PETT derivatives: CoMFA approach. Bioorganic & Medicinal Chemistry Letters. 2007. [Link]

• Etravirine Prevents West Nile Virus and Chikungunya Virus Infection Both In Vitro and In Vivo by Inhibiting Viral Replication. MDPI. [Link]

• Novel HIV-1 Non-nucleoside Reverse Transcriptase Inhibitor Agents: Optimization of Diarylanilines with High Potency against Wild-Type and Rilpivirine-Resistant E138K Mutant Virus. National Institutes of Health. [Link]

• Synthesis and anti-HIV activity evaluation of new phenyl ethyl thiourea (PET) derivatives. ARKIVOC. 2009. [Link]

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Pillar 1: Methodologies for Quantifying Binding Affinity

An In-Depth Technical Guide to the Comparative Binding Affinity of Thiourea Derivatives

For research scientists and professionals in drug development, understanding the nuanced interactions between small molecules and their biological targets is paramount. Among the vast landscape of pharmacologically active compounds, thiourea derivatives stand out for their remarkable versatility and broad spectrum of biological activities, including anticancer, antiviral, antibacterial, and enzyme inhibition properties.[1][2][3][4] The therapeutic efficacy of these compounds is intrinsically linked to their binding affinity for specific proteins, enzymes, and receptors.

This guide provides a comprehensive comparison of the binding affinities of various thiourea derivatives, delves into the state-of-the-art methodologies used to quantify these interactions, and synthesizes key structure-activity relationship (SAR) insights. By explaining the causality behind experimental choices and grounding all claims in verifiable data, this document serves as an authoritative resource for designing and evaluating novel thiourea-based therapeutics.

The selection of an appropriate analytical technique is critical for accurately determining the binding parameters of a thiourea derivative to its target. The choice depends on factors such as the nature of the interacting molecules, the required throughput, and the specific information desired (e.g., thermodynamics vs. kinetics).

Isothermal Titration Calorimetry (ITC)

ITC is considered the gold standard for binding analysis as it directly measures the heat released (exothermic) or absorbed (endothermic) during a binding event in solution.[5][6] This allows for the determination of a complete thermodynamic profile from a single experiment.

• Core Principle: ITC measures the heat change (ΔH) that occurs when a ligand (the thiourea derivative) is titrated into a sample cell containing the macromolecule (the target protein).[6] By analyzing the resulting binding isotherm, one can directly calculate the binding constant (Ka), dissociation constant (Kd = 1/Ka), reaction stoichiometry (n), enthalpy (ΔH), and subsequently the Gibbs free energy (ΔG) and entropy (ΔS) of the interaction.[5][7]

• Experimental Causality: The direct measurement of heat changes provides unambiguous evidence of binding without the need for labeling or immobilization, which can sometimes interfere with the interaction. This label-free, in-solution approach offers a true representation of the binding event in a biologically relevant context.[7]

Generalized ITC Experimental Protocol:

• Sample Preparation: Prepare a solution of the target protein (e.g., 10-50 µM) in a suitable buffer. Dialyze extensively against the same buffer to minimize heats of dilution. Prepare a concentrated solution of the thiourea derivative (e.g., 10-20 times the protein concentration) using the final dialysis buffer.

• Instrument Setup: Thoroughly clean the ITC instrument cells. Load the protein solution into the sample cell and the final dialysis buffer into the reference cell.[5]

• Titration: Load the thiourea derivative solution into the injection syringe. Set the experimental parameters (temperature, stirring speed, injection volume, and spacing). A typical experiment consists of 15-30 injections.

• Data Acquisition: Initiate the titration. The instrument records the differential power required to maintain zero temperature difference between the sample and reference cells as a function of time.[6]

• Data Analysis: Integrate the heat-rate peaks to obtain the heat change for each injection. Plot these values against the molar ratio of ligand to protein. Fit the resulting binding isotherm to a suitable binding model to extract the thermodynamic parameters (Kd, n, ΔH).[7]

Caption: Isothermal Titration Calorimetry (ITC) experimental workflow.

Surface Plasmon Resonance (SPR)

SPR is a powerful, real-time, and label-free optical sensing technique for monitoring biomolecular interactions.[8] It provides valuable kinetic information in addition to affinity data.

• Core Principle: SPR detects changes in the refractive index at the surface of a sensor chip.[8] One binding partner (e.g., the target protein) is immobilized on the chip surface. When the other partner (the thiourea derivative) flows over the surface and binds, the accumulation of mass causes a change in the refractive index, which is measured in real-time as a response unit (RU).[9]

• Experimental Causality: By monitoring the binding over time (association phase) and the subsequent release when the flow of the derivative is replaced by buffer (dissociation phase), one can calculate the association rate constant (kon) and the dissociation rate constant (koff). The equilibrium dissociation constant (KD) is then calculated as koff/kon. This provides deeper insight into the binding dynamics—whether a compound has a fast "on-rate" or a slow "off-rate."

Generalized SPR Experimental Protocol:

• Chip Preparation: Select a suitable sensor chip and immobilize the target protein using a standard coupling chemistry (e.g., amine coupling).

• System Priming: Prime the instrument with a running buffer, which should be optimized for pH and ionic strength to minimize non-specific binding.

• Analyte Injection: Prepare a series of dilutions of the thiourea derivative in the running buffer. Inject these concentrations sequentially over the immobilized protein surface, from lowest to highest.

• Data Acquisition: Record the sensorgram (RU vs. time) for each concentration, including an association phase (when the derivative is injected) and a dissociation phase (when the running buffer is injected).[10]

• Regeneration: Between different analyte injections, inject a regeneration solution (e.g., low pH glycine) to remove the bound derivative and prepare the surface for the next cycle.

• Data Analysis: Subtract the reference channel signal (non-specific binding) from the active channel signal. Fit the resulting sensorgrams to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine kon, koff, and KD.[10]

Caption: Surface Plasmon Resonance (SPR) experimental workflow.

Fluorescence-Based Assays

Fluorescence-based techniques are widely used, particularly in higher-throughput settings, due to their high sensitivity and adaptability.[11]

• Core Principle: These assays rely on a change in a fluorescence property upon binding. In a fluorescence polarization (FP) assay, for example, a small fluorescently-labeled molecule (probe) tumbles rapidly in solution, resulting in low polarization. When it binds to a large protein, its tumbling slows dramatically, increasing the polarization of the emitted light. A thiourea derivative can be tested for its ability to competitively displace the fluorescent probe, causing a decrease in polarization.[12]

• Experimental Causality: The competitive nature of this assay makes it an efficient method for screening large libraries of compounds to identify those that bind to the same site as the known probe. The output is typically an IC50 value—the concentration of the thiourea derivative required to displace 50% of the bound probe.

Pillar 2: Comparative Binding Affinity Data

The binding affinity of thiourea derivatives is highly dependent on both their specific chemical structure and the biological target. The following table summarizes experimental data from various studies, showcasing the range of targets and affinities observed.

Thiourea Derivative	Biological Target	Method	Binding Affinity Value	Reference
1,3-bis(4-(trifluoromethyl)phenyl)thiourea	K-Ras (G12C mutant)	In vitro assay	IC50 = 0.2 µM	[3]
3-(4-methoxyphenyl)azetidine-containing derivative	VEGFR-2	Molecular Docking	ΔG = -22.84 kcal/mol	[3]
Pyrimidine-linked acyl thiourea (Compound 6j)	α-Amylase	In vitro enzyme inhibition	IC50 = 1.478 ± 0.051 μM	[13]
Pyrimidine-linked acyl thiourea (Compound 6a)	Proteinase K	In vitro enzyme inhibition	IC50 = 1.790 ± 0.079 μM	[13]
N-aryl-N'-substituted phenylthiourea derivative	Mushroom Tyrosinase	In vitro enzyme inhibition	IC50 = 6.13 μM	[14]
Bis-thiourea derivative (Compound 4, with chlorine)	Mushroom Tyrosinase	Molecular Docking	Interaction Energy = -7.0 kcal/mol	[14]
1-Aryl-3-(pyridin-2-yl) thiourea (Compound 20)	HER2	In vitro antiproliferative	IC50 = 0.7 µM (SkBR3 cells)	[3]
Phenylthiourea Derivative (Compound 3)	Acetylcholinesterase (AChE)	In vitro enzyme inhibition	IC50 = 50 µg/mL	[15]
Phenylthiourea Derivative (Compound 3)	Butyrylcholinesterase (BChE)	In vitro enzyme inhibition	IC50 = 60 µg/mL	[15]
1,3-dibenzoylthiourea (DBTU)	Penicillin-binding protein 2a (PBP2a)	Molecular Docking	Docking Score < -5.75 kcal/mol	[16]
N,N'-bis(p-nitrophenyl)thiourea	Acetate Anion	Spectrophotometric Titration	K = (1.3188 ± 0.41) × 10^5 M^-1	[17]

Note: IC50 (half-maximal inhibitory concentration) is a measure of potency and is related to binding affinity. Docking scores and binding free energy (ΔG) are theoretical predictions of affinity.

Pillar 3: Structure-Activity Relationship (SAR) and Mechanistic Insights

The data clearly indicates that subtle changes in the structure of a thiourea derivative can lead to dramatic differences in binding affinity and target selectivity. Understanding these structure-activity relationships is fundamental to rational drug design.

• The Thiourea Pharmacophore: The central -(NH)-(C=S)-(NH)- moiety is the cornerstone of these molecules' binding capabilities. The N-H protons are excellent hydrogen bond donors, while the sulfur atom can act as a hydrogen bond acceptor.[18][19] This allows the scaffold to form multiple, stabilizing hydrogen bonds with amino acid residues (e.g., glutamate, aspartate, serine) in the active site of a target protein.[3]

• Impact of Substituents:

  • Aromatic Rings: Phenyl, naphthyl, or heterocyclic rings attached to the nitrogen atoms are common. These groups contribute to binding through hydrophobic interactions and π-π stacking with aromatic residues like phenylalanine, tyrosine, and tryptophan in the binding pocket.[3][20]

  • Electron-Withdrawing Groups (EWGs): The addition of EWGs (e.g., nitro, trifluoromethyl, halogens) to the aromatic rings increases the acidity of the N-H protons.[20] This enhances their hydrogen bond donating strength, often leading to a significant increase in binding affinity. For example, 1,3-bis(4-(trifluoromethyl)phenyl)thiourea was found to be a potent inhibitor of the A549 lung cancer cell line, an effect attributed to its strong binding affinity.[3]

  • Lipophilicity: The overall hydrophobicity of the molecule, influenced by alkyl or aryl substituents, plays a key role in its ability to access and bind to hydrophobic pockets within the target protein.[20] Adjusting lipophilicity is a common strategy to optimize both affinity and pharmacokinetic properties.[21]

Caption: Key structure-activity relationships for thiourea derivatives.

Conclusion

Thiourea derivatives represent a highly promising and adaptable scaffold for the development of novel therapeutic agents. Their binding affinity, a critical determinant of their biological activity, can be precisely tuned through rational chemical modifications. As this guide has demonstrated, a multi-faceted approach combining robust experimental techniques like ITC and SPR with computational predictions from molecular docking provides the most comprehensive understanding of these interactions. The structure-activity relationships highlighted herein—particularly the role of the core pharmacophore and the influence of electronic and hydrophobic properties of substituents—offer a clear roadmap for researchers seeking to optimize the potency and selectivity of the next generation of thiourea-based drugs.

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A Comparative Guide to the Reproducible Synthesis of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of two primary synthetic methodologies for obtaining 1-(4-ethoxyphenyl)-3-(2-phenylethyl)thiourea, a disubstituted thiourea derivative of interest in medicinal chemistry and drug discovery. The objective is to equip researchers with a thorough understanding of the reproducibility, efficiency, and practical considerations associated with each approach. The protocols detailed herein are grounded in established chemical principles and supported by experimental data from peer-reviewed literature.

Introduction to 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

Thiourea derivatives are a class of organic compounds characterized by the N-C(=S)-N core structure. They have garnered significant attention in pharmaceutical research due to their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The specific substitution pattern on the nitrogen atoms can profoundly influence the compound's pharmacological profile. 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea incorporates an ethoxyphenyl group, a common moiety in drug candidates, and a phenylethyl group, which can contribute to favorable pharmacokinetic properties. The reliable and reproducible synthesis of this compound is therefore a critical step in its further investigation and development.

This guide will compare two fundamental and reproducible methods for the synthesis of this target molecule:

• Method 1: The Isothiocyanate Addition Route

• Method 2: The One-Pot Dithiocarbamate Route

Method 1: The Isothiocyanate Addition Route

This classical and widely employed method for thiourea synthesis involves the nucleophilic addition of a primary amine to an isothiocyanate. The reaction is typically high-yielding and proceeds under mild conditions, making it a popular choice in many synthetic laboratories. For the synthesis of 1-(4-ethoxyphenyl)-3-(2-phenylethyl)thiourea, there are two possible approaches within this method, depending on the commercially available starting materials:

• Approach 1A: Reaction of 4-ethoxyphenyl isothiocyanate with 2-phenylethylamine.

• Approach 1B: Reaction of 2-phenylethyl isothiocyanate with 4-ethoxyaniline.

Both approaches are mechanistically identical and are expected to provide the desired product with high purity. The choice between them often comes down to the cost and availability of the respective isothiocyanate and amine starting materials.

Experimental Protocol (Approach 1A)

This protocol details the synthesis from 4-ethoxyphenyl isothiocyanate and 2-phenylethylamine.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-ethoxyphenyl isothiocyanate (1.0 equivalent) in a suitable organic solvent such as tetrahydrofuran (THF) or acetonitrile (MeCN).

• Amine Addition: To the stirring solution, add 2-phenylethylamine (1.0 equivalent) dropwise at room temperature. The reaction is often exothermic, and for larger scale reactions, cooling in an ice bath may be necessary.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin-Layer Chromatography (TLC), typically showing the consumption of the starting materials and the formation of a single major product spot. The reaction is often complete within 1-2 hours.

• Work-up and Isolation: Once the reaction is complete, the solvent is removed under reduced pressure. The resulting crude product, which is often a solid, is then purified.

• Purification: Recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) is typically sufficient to obtain the pure 1-(4-ethoxyphenyl)-3-(2-phenylethyl)thiourea.

Causality and Experimental Choices

• Solvent Choice: THF and acetonitrile are excellent choices as they are relatively inert and can dissolve both the isothiocyanate and the amine, facilitating a homogeneous reaction.

• Stoichiometry: Using a 1:1 molar ratio of the reactants is crucial for maximizing the yield of the desired disubstituted thiourea and minimizing the presence of unreacted starting materials.

• Temperature Control: While the reaction is generally facile at room temperature, controlling the initial exotherm is important for safety and to prevent potential side reactions, especially on a larger scale.

Reproducibility and Trustworthiness

The isothiocyanate addition method is highly reproducible due to its straightforward nature and the typically clean reaction profile. The formation of the thiourea is a thermodynamically favorable process, and the reaction generally proceeds to completion without the formation of significant byproducts. The purity of the starting materials is the most critical factor influencing the purity of the final product.

Method 2: The One-Pot Dithiocarbamate Route

This method provides a "greener" and often more economical alternative to the isothiocyanate route, as it avoids the handling of potentially lachrymatory and toxic isothiocyanates. The synthesis proceeds via the in-situ formation of a dithiocarbamate salt from an amine and carbon disulfide, which then reacts with a second amine to yield the unsymmetrical thiourea.

Experimental Protocol

This protocol details the one-pot synthesis from 4-ethoxyaniline, 2-phenylethylamine, and carbon disulfide in an aqueous medium.

Step-by-Step Methodology:

• Dithiocarbamate Formation: In a well-ventilated fume hood, to a stirred solution of 4-ethoxyaniline (1.0 equivalent) and a base such as sodium hydroxide (1.0 equivalent) in water, add carbon disulfide (1.1 equivalents) dropwise at room temperature. The mixture is typically stirred for 1-2 hours to ensure the complete formation of the sodium N-(4-ethoxyphenyl)dithiocarbamate intermediate.

• Second Amine Addition: To the resulting suspension, add 2-phenylethylamine (1.0 equivalent).

• Reaction: The reaction mixture is then heated to reflux (around 100 °C) and stirred vigorously. The progress of the reaction is monitored by TLC.

• Work-up: After the reaction is complete, the mixture is cooled to room temperature and acidified with a dilute acid (e.g., 1M HCl) to a neutral or slightly acidic pH.

• Extraction and Isolation: The aqueous layer is extracted with an organic solvent such as ethyl acetate or dichloromethane. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel or by recrystallization to afford the pure 1-(4-ethoxyphenyl)-3-(2-phenylethyl)thiourea.

Causality and Experimental Choices

• Use of Carbon Disulfide: Carbon disulfide is a key reagent that reacts with the primary amine in the presence of a base to form the reactive dithiocarbamate intermediate. It is a volatile and flammable liquid and should be handled with appropriate safety precautions.

• Aqueous Medium: The use of water as a solvent makes this method environmentally friendly. The initial formation of the dithiocarbamate salt is often facilitated in an aqueous basic medium.

• Heating: The reaction of the dithiocarbamate with the second amine to form the thiourea and release hydrogen sulfide gas typically requires heating to proceed at a reasonable rate.

• Acidification: Acidification during work-up is necessary to neutralize any remaining base and to protonate the thiourea, facilitating its extraction into an organic solvent.

Reproducibility and Trustworthiness

The one-pot dithiocarbamate method can be highly reproducible, provided that the reaction conditions are carefully controlled. Key parameters affecting reproducibility include the rate of addition of carbon disulfide, the reaction temperature, and the efficiency of stirring. The in-situ generation of the reactive intermediate minimizes the handling of hazardous reagents. However, the reaction may sometimes be less clean than the isothiocyanate route, and purification by column chromatography might be necessary to obtain a highly pure product.

Comparative Analysis

Parameter	Method 1: Isothiocyanate Addition	Method 2: One-Pot Dithiocarbamate
Starting Materials	Isothiocyanate and Amine	Two Amines and Carbon Disulfide
Reagent Toxicity	Isothiocyanates can be toxic and lachrymatory.	Carbon disulfide is flammable and toxic.
Reaction Conditions	Typically mild (room temperature).	Requires heating (reflux).
Reaction Time	Generally faster (1-2 hours).	Can be longer (several hours).
Yield	Often high to excellent.	Good to high, can be variable.
Purity of Crude Product	Generally high, often requires only recrystallization.	May require column chromatography for high purity.
Reproducibility	High, less sensitive to minor variations.	Good, but can be more sensitive to reaction parameters.
"Green" Chemistry	Less "green" due to the use of pre-formed isothiocyanates.	More "green" due to the use of water as a solvent and in-situ reagent generation.
Cost-Effectiveness	Can be more expensive depending on the cost of the isothiocyanate.	Often more cost-effective as it uses basic starting materials.

Visualization of Synthetic Workflows

Caption: Method 1: The Isothiocyanate Addition Route.

Caption: Method 2: The One-Pot Dithiocarbamate Route.

Conclusion and Recommendations

Both the isothiocyanate addition and the one-pot dithiocarbamate routes are viable and reproducible methods for the synthesis of 1-(4-ethoxyphenyl)-3-(2-phenylethyl)thiourea.

• For high-throughput synthesis and situations where purity and reaction time are paramount, Method 1 (Isothiocyanate Addition) is recommended. Its simplicity, mild conditions, and generally cleaner reaction profile make it highly reliable and easy to reproduce. The main consideration is the availability and cost of the required isothiocyanate.

• For process development, scale-up, and instances where "green" chemistry principles and cost-effectiveness are a priority, Method 2 (One-Pot Dithiocarbamate) presents a compelling alternative. While it may require more careful optimization of reaction conditions to ensure high reproducibility and purity, it avoids the use of pre-synthesized isothiocyanates and utilizes an environmentally benign solvent.

Ultimately, the choice of method will depend on the specific needs and priorities of the research or development project. It is recommended to perform small-scale trial reactions to validate the chosen protocol and adapt it to the specific laboratory conditions and available resources.

References

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• BenchChem. (2025). Application Notes and Protocols for Isothiocyanate Reactions in Organic Solvents.
• Li, Z.-Y., et al. (2013). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Synthesis, 45(12), 1667-1674.
• Maddani, M. R., & Prabhu, K. R. (2010). A Concise Synthesis of Substituted Thiourea derivatives in Aqueous Medium. The Journal of Organic Chemistry, 75(7), 2327–2332.

A Comparative Guide to the Cytotoxicity of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea Analogs

In the landscape of contemporary oncological research, the quest for novel therapeutic agents with high efficacy and selectivity remains a paramount objective. Among the myriad of scaffolds explored, thiourea derivatives have consistently emerged as a promising class of compounds, demonstrating significant cytotoxic activity against a range of cancer cell lines.[1][2] This guide provides a comprehensive comparison of the cytotoxic profiles of analogs based on the 1-(4-ethoxyphenyl)-3-(2-phenylethyl)thiourea scaffold. By delving into their synthesis, structure-activity relationships (SAR), and mechanisms of action, we aim to furnish researchers, scientists, and drug development professionals with the critical insights necessary to navigate this promising chemical space.

The rationale for focusing on the 1-(4-ethoxyphenyl)-3-(2-phenylethyl)thiourea core lies in its inherent structural features that are amenable to synthetic modification, allowing for a systematic exploration of how different substituents impact biological activity. The ethoxyphenyl moiety provides a stable anchor, while the phenylethyl group offers a flexible tail that can be altered to probe interactions with biological targets.

The Chemical Blueprint: Synthesis of Thiourea Analogs

The synthesis of N,N'-disubstituted thiourea derivatives is a well-established and versatile process in medicinal chemistry.[3][4][5][6] The most common and efficient method involves the reaction of an isothiocyanate with a primary amine. This reaction is typically carried out in a suitable organic solvent, such as acetone or ethanol, and often proceeds at room temperature or with gentle heating.

The general synthetic strategy for preparing 1-(4-ethoxyphenyl)-3-(2-phenylethyl)thiourea and its analogs is outlined below. This two-step process begins with the formation of the key isothiocyanate intermediate.

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Conclusion and Future Directions

The 1-(4-ethoxyphenyl)-3-(2-phenylethyl)thiourea scaffold represents a fertile ground for the development of novel cytotoxic agents. The straightforward synthesis, coupled with the tunable electronic and steric properties of the phenylethyl moiety, allows for a systematic exploration of the structure-activity landscape. The data presented in this guide highlights the potential of these analogs as anticancer drug candidates and provides a solid foundation for further research.

Future investigations should focus on expanding the library of analogs to include a wider range of substituents and exploring their cytotoxic effects against a broader panel of cancer cell lines. Furthermore, in-depth mechanistic studies are warranted to elucidate the precise molecular targets of the most potent compounds. Ultimately, a comprehensive understanding of the SAR and mechanism of action will be instrumental in guiding the rational design of the next generation of thiourea-based anticancer therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

This document provides essential procedural guidance for the safe and compliant disposal of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea. As specific safety and disposal data for this particular derivative are not widely available, this guide is synthesized from established protocols for thiourea and its class of compounds, grounded in regulatory standards and best laboratory practices. This guide is intended for researchers, scientists, and drug development professionals who handle such materials.

Hazard Assessment and Regulatory Framework

Before any disposal protocol is initiated, a thorough understanding of the potential hazards and the governing regulations is paramount. The structural class of thiourea derivatives necessitates a cautious approach to handling and waste management.

Intrinsic Hazards of Thiourea Derivatives

Thiourea and its derivatives are associated with significant health and environmental risks.[1] While a specific Safety Data Sheet (SDS) for 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea should always be consulted if available, the hazards of the parent compound, thiourea, provide a critical baseline for risk assessment.[2]

Hazard Category	Description	Potential Effects
Acute Toxicity	Harmful if swallowed.[3][4][5]	Ingestion may lead to gastrointestinal irritation, nausea, and potential systemic toxicity.[4][5]
Carcinogenicity	Suspected of causing cancer (Category 2).[1][3][6]	Long-term or repeated exposure may increase the risk of developing cancer.
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[1][3][4]	Exposure may pose a risk to reproductive health.
Skin Sensitization	May cause an allergic skin reaction.[5]	Repeated skin contact can lead to allergic contact dermatitis.[7]
Environmental Hazard	Toxic to aquatic life with long-lasting effects.[1][3]	Improper disposal can lead to significant contamination of waterways and harm to aquatic ecosystems.[8][9]

Regulatory Imperative: EPA and RCRA

In the United States, the disposal of chemical waste is strictly regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10] This "cradle-to-grave" system mandates that producers of hazardous waste are responsible for its safe management from generation to final disposal.

A chemical waste is considered hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[11] Given the known toxicological profile of thiourea, it is almost certain that 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea waste must be managed as hazardous waste .[3][12]

Pre-Disposal Safety Protocols: Minimizing Exposure

Safe disposal begins with safe handling. Adherence to the following protocols is mandatory to protect laboratory personnel and the environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The causality behind these choices is the prevention of skin contact, inhalation, and eye exposure.

• Gloves: Wear chemical-resistant gloves, such as nitrile or PVC.[12] Always inspect gloves for tears or punctures before use and change them frequently.

• Eye Protection: Safety glasses with side shields are the minimum requirement.[12] Chemical goggles should be worn when there is a risk of splashing.[12]

• Lab Coat: A lab coat or other protective clothing must be worn to prevent contamination of personal clothing.[13]

• Respiratory Protection: If there is a risk of generating dust, a dust respirator should be used.[12] All handling of solids should occur in a well-ventilated area or a chemical fume hood to minimize inhalation risk.[2]

Spill Management

Accidental spills must be managed promptly and safely to prevent the spread of contamination.

• For Solid Spills:

  • Alert personnel in the immediate area and restrict access.

  • Wearing appropriate PPE, gently cover the spill with a damp paper towel or use a water mist to prevent dust from becoming airborne.[12]

  • Carefully sweep the dampened material into a designated, sealable container for hazardous waste.[1][9] Avoid dry sweeping, which can generate dust.[12]

• For Liquid Spills (Solutions):

  • Contain the spill using an inert absorbent material like vermiculite, sand, or a commercial sorbent pad.[1]

  • Collect the absorbed material and place it into a sealable, labeled hazardous waste container.

• Decontamination:

  • Thoroughly clean the spill area with soap and water.

  • Collect all cleaning materials (gloves, paper towels, etc.) and place them in the hazardous waste container.[14]

  • Launder any contaminated reusable clothing separately.[12]

Standard Operating Procedure for Disposal

The following workflow provides a systematic approach to ensure the compliant disposal of 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea waste. The ultimate goal is to transfer the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF), as this is the most reliable method to ensure environmental protection and regulatory compliance.[15]

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